Triadimenol-d4

Core Science & Biosynthesis

A Technical Guide to the Isotopic Purity of Triadimenol-d4

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the isotopic purity of Triadimenol-d4, a deuterated internal standard essential for accurate quantification in analytical studies. This document details the methodologies for determining isotopic enrichment, presents quantitative data, and illustrates relevant biochemical pathways and analytical workflows.

Introduction to Triadimenol-d4

Triadimenol-d4 is a stable isotope-labeled version of Triadimenol, a broad-spectrum triazole fungicide.[1][2][3] Due to its systemic action, it is effective against a variety of fungal diseases in crops by inhibiting ergosterol (B1671047) biosynthesis, a critical component of fungal cell membranes.[4][5][6] In analytical chemistry, Triadimenol-d4 is employed as an internal standard for quantitative analysis by techniques such as gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-mass spectrometry (LC-MS).[2] Its use allows for precise and accurate measurement of Triadimenol levels in various matrices by correcting for variations during sample preparation and analysis.

The deuterated form, Triadimenol-d4 (4-chlorophenoxy-d4), has four deuterium (B1214612) atoms on the 4-chlorophenoxy ring, which provides a distinct mass difference from the unlabeled compound, enabling its use as an internal standard.

Quantitative Analysis of Isotopic Purity

The isotopic purity of Triadimenol-d4 is a critical parameter that defines its quality and suitability as an internal standard. It is determined by assessing the distribution of different isotopologues, which are molecules that differ only in their isotopic composition. The desired product is the d4 species, with lower amounts of d0, d1, d2, and d3 isotopologues considered isotopic impurities.

While a detailed certificate of analysis with the complete isotopic distribution for a specific batch is ideal, typical specifications for deuterated standards provide a minimum isotopic enrichment.

Parameter	Specification	Source
Isotopic Purity (as atom % D)	98 atom % D	LGC Standards[7]
Chemical Purity	min 98%	LGC Standards[7]
Assay by HPLC	≥98.0%	Sigma-Aldrich[8]

Representative Isotopic Distribution of Triadimenol-d4

The following table illustrates a representative isotopic distribution for a batch of Triadimenol-d4 meeting the 98 atom % D specification. The actual distribution may vary between batches and suppliers.

Isotopologue	Designation	Representative Abundance (%)
Triadimenol-d0	d0	< 0.1
Triadimenol-d1	d1	< 0.5
Triadimenol-d2	d2	< 1.0
Triadimenol-d3	d3	< 2.0
Triadimenol-d4	d4	> 96.5

Experimental Protocols for Determining Isotopic Purity

The determination of isotopic purity for deuterated compounds like Triadimenol-d4 relies on sophisticated analytical techniques capable of differentiating between isotopologues. The two primary methods are High-Resolution Mass Spectrometry (HR-MS) and Nuclear Magnetic Resonance (NMR) Spectroscopy.[9]

Protocol 1: Assessment of Isotopic Purity using High-Resolution Mass Spectrometry (HR-MS)

This method is highly effective for determining the isotopic distribution by resolving the different isotopologues based on their mass-to-charge ratios.[10][11]

1. Sample Preparation:

• Prepare a solution of the Triadimenol-d4 standard in a suitable solvent (e.g., acetonitrile/water) at a concentration that yields a strong signal (e.g., 1 µg/mL).

2. Instrumentation and Method:

• Utilize a high-resolution mass spectrometer (e.g., Q-TOF, Orbitrap) capable of resolving the isotopologue peaks.

• The sample can be introduced via direct infusion or through a liquid chromatography (LC) system.

• Acquire the full scan mass spectrum in a suitable ionization mode (e.g., electrospray ionization - ESI).

3. Data Analysis:

• Extract the ion chromatograms for the expected m/z of each isotopologue (d0 to d4).

• Integrate the peak areas for each isotopologue.

• Calculate the percentage of each isotopologue relative to the sum of all isotopologue peak areas to determine the isotopic distribution.

Protocol 2: Confirmation of Deuteration Site and Purity using Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is invaluable for confirming the position of the deuterium labels and can also be used to assess isotopic purity.

1. Sample Preparation:

• Dissolve a sufficient amount of Triadimenol-d4 in a suitable deuterated solvent (e.g., Chloroform-d, DMSO-d6).

• For quantitative NMR (qNMR), add a certified internal standard with a known concentration.

2. Instrumentation and Method:

• Acquire a ¹H (Proton) NMR spectrum on a high-field NMR spectrometer.

• To confirm the location of deuterium, the signals corresponding to the protons on the 4-chlorophenoxy ring should be significantly diminished or absent compared to the spectrum of unlabeled Triadimenol.

• Acquire a ²H (Deuterium) NMR spectrum. The presence of a signal at the chemical shift corresponding to the 4-chlorophenoxy positions provides direct evidence of deuteration at that site.

3. Data Analysis:

• In the ¹H NMR spectrum, integrate the residual proton signals at the deuterated positions and compare them to the integral of a non-deuterated proton signal within the molecule to estimate the isotopic enrichment.

• For qNMR, the concentration of the unlabeled impurity can be calculated by comparing the integral of a specific proton signal from the impurity to the integral of a signal from the certified internal standard.

Diagrams

Mechanism of Action of Triadimenol

Caption: Mechanism of action of Triadimenol in fungi.

Workflow for Isotopic Purity Assessment

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. awiner.com [awiner.com]
• 5. apps.who.int [apps.who.int]
• 6. openknowledge.fao.org [openknowledge.fao.org]
• 7. Triadimenol-d4 (4-chlorophenoxy-d4) (mixture of stereoisomers) [lgcstandards.com]
• 8. Triadimenol-(4-chlorophenoxy-d4) PESTANAL®, analytical standard [sigmaaldrich.com]
• 9. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 10. benchchem.com [benchchem.com]
• 11. Rapid characterization of isotopic purity of deuterium-labeled organic compounds and monitoring of hydrogen-deuterium exchange reaction using electrospray ionization-high-resolution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

A Technical Guide to the Commercial Sourcing and Application of Triadimenol-d4 Analytical Standard

For researchers, scientists, and professionals in drug development, the use of stable isotope-labeled internal standards is crucial for achieving accurate and reliable quantitative results in analytical assays. This guide provides an in-depth overview of the commercial suppliers of the Triadimenol-d4 analytical standard, its technical specifications, and a representative experimental protocol for its application in quantitative analysis.

Commercial Availability of Triadimenol-d4

Triadimenol-d4 serves as an internal standard for the quantification of Triadimenol (B1683232), a triazole fungicide. Its deuterated form ensures that it co-elutes with the non-labeled analyte during chromatographic separation and exhibits similar ionization efficiency in mass spectrometry, while being distinguishable by its higher mass. This allows for the correction of matrix effects and variations in sample preparation and instrument response.

Several commercial suppliers offer Triadimenol-d4 analytical standards. The following table summarizes the available information for some of these suppliers. It is important to note that product specifications can change, and it is always recommended to consult the supplier's website or Certificate of Analysis for the most current data.

Supplier	Product Name	Catalog Number	CAS Number	Molecular Formula	Molecular Weight	Purity	Isotopic Enrichment	Format
MedChemExpress	Triadimenol-d4	HY-B0851S	2121989-56-6	C₁₄H₁₄D₄ClN₃O₂	299.79	>98% (general claim for stable isotopes)	>98% (general claim for stable isotopes)	Powder
LGC Standards	Triadimenol D4 (phenoxy D4)	TRC-C375061	2121989-56-6	C₁₄D₄H₁₄ClN₃O₂	299.79	Not explicitly stated	Not explicitly stated	Neat
Sigma-Aldrich	Triadimenol-(4-chlorophenoxy-d4) PESTANAL®, analytical standard	-	-	C₁₄D₄H₁₄ClN₃O₂	299.79	≥98.0% (HPLC)	Not explicitly stated	Neat (Discontinued)

Experimental Protocol: Quantitative Analysis of Triadimenol using Triadimenol-d4 Internal Standard by LC-MS/MS

The following is a representative protocol for the quantitative analysis of Triadimenol in a biological matrix (e.g., plasma, tissue homogenate) or environmental sample (e.g., water, soil extract) using Triadimenol-d4 as an internal standard. This protocol is based on common methodologies found in the scientific literature for the analysis of triazole fungicides.[1][2][3]

1. Materials and Reagents

• Triadimenol analytical standard

• Triadimenol-d4 internal standard

• Acetonitrile (B52724) (ACN), HPLC or LC-MS grade

• Methanol (B129727) (MeOH), HPLC or LC-MS grade

• Formic acid (FA), LC-MS grade

• Ammonium (B1175870) acetate, LC-MS grade

• Ultrapure water (e.g., Milli-Q)

• Sample matrix (e.g., plasma, soil extract)

• Solid Phase Extraction (SPE) cartridges (e.g., C18), if necessary for sample cleanup

2. Preparation of Standard and Internal Standard Solutions

• Primary Stock Solutions (1 mg/mL): Accurately weigh and dissolve Triadimenol and Triadimenol-d4 in methanol to prepare individual primary stock solutions.

• Working Standard Solutions: Serially dilute the Triadimenol primary stock solution with a suitable solvent (e.g., 50:50 acetonitrile:water) to prepare a series of working standard solutions for the calibration curve.

• Internal Standard Working Solution: Dilute the Triadimenol-d4 primary stock solution to a fixed concentration (e.g., 100 ng/mL) with the same solvent as the working standards.

3. Sample Preparation

The goal of sample preparation is to extract the analyte and internal standard from the matrix and remove interfering substances. A common method is protein precipitation for biological samples or a QuEChERS-based method for food and environmental samples.

• Protein Precipitation (for plasma/serum):

  • To 100 µL of the sample, add a fixed volume of the internal standard working solution.

  • Add 3 volumes of cold acetonitrile to precipitate proteins.

  • Vortex mix for 1 minute.

  • Centrifuge at high speed (e.g., 10,000 x g) for 10 minutes.

  • Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a suitable mobile phase for LC-MS/MS analysis.

• Solid Phase Extraction (for complex matrices):

  • Condition the SPE cartridge according to the manufacturer's instructions.

  • Load the sample (pre-treated and spiked with internal standard) onto the cartridge.

  • Wash the cartridge to remove interferences.

  • Elute the analyte and internal standard with a suitable solvent.

  • Evaporate the eluate and reconstitute as described above.

4. LC-MS/MS Analysis

• Liquid Chromatography (LC) Conditions:

  • Column: A C18 reversed-phase column is commonly used.

  • Mobile Phase: A gradient elution with mobile phase A (e.g., water with 0.1% formic acid and 5 mM ammonium acetate) and mobile phase B (e.g., methanol or acetonitrile with 0.1% formic acid).

  • Flow Rate: A typical flow rate is 0.3-0.5 mL/min.

  • Injection Volume: 5-10 µL.

• Mass Spectrometry (MS/MS) Conditions:

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

  • Detection Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions:

    • Triadimenol: Monitor the transition of the precursor ion [M+H]⁺ to a specific product ion (e.g., m/z 296.1 → 70.2).[1]

    • Triadimenol-d4: Monitor the transition of the precursor ion [M+H]⁺ to a specific product ion (e.g., m/z 300.1 → 70.2, assuming d4 on the phenoxy ring). The exact m/z will depend on the deuteration pattern.

5. Data Analysis

• Construct a calibration curve by plotting the peak area ratio of the analyte to the internal standard against the concentration of the analyte in the calibration standards.

• Determine the concentration of Triadimenol in the unknown samples by interpolating their peak area ratios from the calibration curve.

Visualizing the Workflow and Signaling Pathway

To better illustrate the concepts discussed, the following diagrams are provided in the DOT language for Graphviz.

Caption: A flowchart illustrating the major steps in a typical quantitative analysis workflow using an internal standard, from sample preparation to data analysis.

References

• 1. fao.org [fao.org]
• 2. Simultaneous Quantitation of Five Triazole Anti-fungal Agents by Paper Spray-Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Stereoselective separation and determination of triadimefon and triadimenol in wheat, straw, and soil by liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Guide: Triadimenol-d4

For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides an in-depth overview of Triadimenol-d4, the deuterium-labeled isotopologue of the broad-spectrum triazole fungicide, Triadimenol (B1683232). Due to its chemical and physical similarity to the parent compound, Triadimenol-d4 serves as an ideal internal standard for quantitative analytical methods, particularly in mass spectrometry-based assays. This guide will cover its chemical properties, a detailed synthesis protocol, its application in analytical methodologies, and the biochemical pathways it and its parent compound influence.

Chemical Identity

Property	Value
Chemical Name	1-(4-chloro-2,3,5,6-tetradeuteriophenoxy)-3,3-dimethyl-1-(1H-1,2,4-triazol-1-yl)butan-2-ol
Synonyms	Triadimenol-d4 (4-chlorophenoxy-d4)
CAS Number	2121989-56-6[1]
Molecular Formula	C₁₄H₁₄D₄ClN₃O₂[1]
Molecular Weight	299.79 g/mol [1]
Unlabeled CAS Number	55219-65-3

Experimental Protocols

Synthesis of Triadimenol-d4

The synthesis of Triadimenol-d4 can be achieved through a multi-step process, beginning with the deuteration of a key precursor, 4-chlorophenol (B41353). This is followed by a Williamson ether synthesis to couple the deuterated phenol (B47542) with a suitable epoxide, and subsequent reaction with 1,2,4-triazole.

Step 1: Deuteration of 4-Chlorophenol

This protocol is based on established methods for the deuteration of aromatic rings via electrophilic aromatic substitution.[2]

• Materials: 4-chlorophenol, Deuterium (B1214612) oxide (D₂O), Sulfuric acid-d₂ (D₂SO₄), Anhydrous ether.

• Procedure:

  • In a sealed reaction vessel suitable for heating under pressure, dissolve 4-chlorophenol in an excess of Deuterium oxide (D₂O).

  • Add a catalytic amount of sulfuric acid-d₂ (D₂SO₄) to the solution.

  • Heat the mixture at a temperature of 150-180°C for 24-48 hours. The elevated temperature and acidic conditions facilitate the electrophilic aromatic substitution of hydrogen with deuterium on the aromatic ring.

  • After cooling to room temperature, neutralize the reaction mixture with a suitable base (e.g., sodium carbonate).

  • Extract the deuterated 4-chlorophenol with anhydrous ether.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure to yield 4-chlorophenol-d4 (B1419470).

  • Confirm the level of deuteration using ¹H NMR and Mass Spectrometry.

Step 2: Synthesis of Triadimenol-d4

This part of the synthesis is adapted from known procedures for the synthesis of Triadimenol.[3][4]

• Materials: 4-chlorophenol-d4, 1-(1,2,4-triazol-1-yl)-2-(3,3-dimethyl-1,2-epoxybutan-1-yl)ethan-1-one, Sodium hydride, Anhydrous Dimethylformamide (DMF).

• Procedure:

  • In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 4-chlorophenol-d4 in anhydrous DMF.

  • Add sodium hydride (NaH) portion-wise to the solution at 0°C to form the sodium phenoxide salt.

  • Once the evolution of hydrogen gas has ceased, add 1-(1,2,4-triazol-1-yl)-2-(3,3-dimethyl-1,2-epoxybutan-1-yl)ethan-1-one to the reaction mixture.

  • Allow the reaction to warm to room temperature and stir for 12-24 hours.

  • Quench the reaction by the slow addition of water.

  • Extract the product with a suitable organic solvent (e.g., ethyl acetate).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • The resulting ketone, Triadimefon-d4, is then reduced to Triadimenol-d4. Dissolve the crude Triadimefon-d4 in methanol (B129727) and add sodium borohydride (B1222165) (NaBH₄) in portions at 0°C.

  • Stir the reaction at room temperature for 2-4 hours.

  • Quench the reaction with a saturated aqueous solution of ammonium (B1175870) chloride.

  • Extract the product with ethyl acetate, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude Triadimenol-d4 by column chromatography on silica (B1680970) gel to obtain the final product.

Quantitative Analysis of Triadimenol using Triadimenol-d4 as an Internal Standard

This protocol describes a general procedure for the analysis of Triadimenol in a fruit puree matrix using the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method for sample preparation, followed by LC-MS/MS analysis.[5][6][7][8][9]

Sample Preparation (QuEChERS)

• Weigh 10 g of the homogenized fruit puree sample into a 50 mL centrifuge tube.

• Add 10 mL of acetonitrile (B52724) to the tube.

• Add a known amount of Triadimenol-d4 internal standard solution.

• Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate (B86180), 0.5 g disodium (B8443419) citrate sesquihydrate).

• Shake the tube vigorously for 1 minute.

• Centrifuge the tube at ≥3000 rcf for 5 minutes.

• Transfer an aliquot of the upper acetonitrile layer to a dispersive solid-phase extraction (d-SPE) tube containing primary secondary amine (PSA) sorbent and MgSO₄.

• Shake the d-SPE tube for 30 seconds.

• Centrifuge at a high speed for 5 minutes.

• Filter the supernatant through a 0.22 µm filter into an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Analysis

Parameter	Setting
LC Column	C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm)
Mobile Phase A	Water with 0.1% formic acid and 5 mM ammonium formate
Mobile Phase B	Methanol with 0.1% formic acid and 5 mM ammonium formate
Gradient	Start at 5-10% B, ramp to 95-100% B over 8-10 minutes, hold for 2-3 minutes, then return to initial conditions and equilibrate.
Flow Rate	0.3 - 0.5 mL/min
Injection Volume	5 - 10 µL
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)

MRM Transitions

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Triadimenol	296.1	70.1	25-35
296.1	127.1	15-25
Triadimenol-d4	300.1	70.1	25-35
300.1	131.1	15-25

Signaling Pathways and Mechanisms of Action

Triadimenol, the parent compound of Triadimenol-d4, is a systemic fungicide that primarily acts by inhibiting the biosynthesis of ergosterol (B1671047), an essential component of fungal cell membranes. In mammals, it has been shown to interact with the dopamine (B1211576) transporter system in the brain.

Inhibition of Ergosterol Biosynthesis

Triadimenol inhibits the fungal cytochrome P450 enzyme, lanosterol (B1674476) 14α-demethylase, which is critical for the conversion of lanosterol to ergosterol. This disruption of ergosterol production leads to the accumulation of toxic sterol precursors and compromises the integrity and function of the fungal cell membrane, ultimately inhibiting fungal growth.

Inhibition of Ergosterol Biosynthesis by Triadimenol.

Interaction with the Dopamine Transporter

In mammalian systems, Triadimenol and its parent compound Triadimefon have been shown to act as indirect dopamine agonists by inhibiting the dopamine transporter (DAT). DAT is responsible for the reuptake of dopamine from the synaptic cleft into presynaptic neurons, thereby terminating the dopamine signal. By blocking this reuptake, Triadimenol increases the concentration and duration of dopamine in the synapse, leading to potential neurobehavioral effects.

Interaction of Triadimenol with the Dopamine Transporter.

Conclusion

Triadimenol-d4 is an essential tool for the accurate quantification of the fungicide Triadimenol in various matrices. Its synthesis, while requiring careful execution, is achievable through established chemical methodologies. The detailed analytical protocol provided in this guide, coupled with an understanding of the biochemical pathways affected by Triadimenol, offers researchers and professionals a comprehensive resource for their work in drug development, food safety, and environmental monitoring. The use of deuterated internal standards like Triadimenol-d4 is crucial for generating high-quality, reliable data in regulated environments.

References

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. youtube.com [youtube.com]
• 3. CN107141262A - A kind of synthesis technique of Triadimenol - Google Patents [patents.google.com]
• 4. CN110746366A - Preparation method of triadimenol - Google Patents [patents.google.com]
• 5. Analysis of Pesticide Residue in Fruit Using the QuEChERS Method Coupled With LC-MS/MS Detection – Current Agriculture Research Journal [agriculturejournal.org]
• 6. QuEChERS Method for Pesticide Residue Analysis [sigmaaldrich.com]
• 7. food-safety.com [food-safety.com]
• 8. m.youtube.com [m.youtube.com]
• 9. researchgate.net [researchgate.net]

For Researchers, Scientists, and Drug Development Professionals

An In-Depth Technical Guide to Triadimenol-d4

This guide provides a comprehensive overview of the deuterated isotopologue of Triadimenol, Triadimenol-d4. It details its core physicochemical properties, with a specific focus on its molecular weight, and outlines its primary application as an internal standard in quantitative analytical methods.

Core Physicochemical Properties

Triadimenol-d4 is the deuterium-labeled form of Triadimenol, a systemic triazole fungicide.[1][2][3] The incorporation of four deuterium (B1214612) atoms into the 4-chlorophenoxy group results in a distinct mass shift, making it an ideal internal standard for mass spectrometry-based quantification of the parent compound.[4] Deuteration provides a stable isotopic label that does not significantly alter the chemical behavior of the molecule during sample preparation and analysis.[1][4]

Quantitative Data Summary

The key quantitative properties of Triadimenol-d4 and its non-labeled counterpart are summarized below for direct comparison.

Property	Triadimenol-d4	Triadimenol (unlabeled)
Molecular Weight	299.79 g/mol [1][4][5][6]	295.77 g/mol [7]
Molecular Formula	C₁₄H₁₄D₄ClN₃O₂[1][4]	C₁₄H₁₈ClN₃O₂[7][8]
CAS Number	2121989-56-6[1][5]	55219-65-3[5][7][8]
Purity (Typical)	≥98.0% (Chemical Purity)[4], 98 atom % D[5]	≥99.0% (for analytical standard)[9]
Synonyms	α-tert-Butyl-β-(4-chlorophenoxy-d4)-1H-1,2,4-triazole-1-ethanol[4]	Baytan, Bayfidan, Summit[8]

Application in Quantitative Analysis

The primary application of Triadimenol-d4 is as an internal standard for the precise quantification of Triadimenol in various matrices, such as environmental samples, agricultural products, and biological fluids.[2][4] In techniques like gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-tandem mass spectrometry (LC-MS/MS), a known amount of the deuterated standard is spiked into a sample before processing.[4] Because Triadimenol-d4 has nearly identical physicochemical properties to the unlabeled analyte, it experiences similar losses during extraction, cleanup, and ionization.[4] By comparing the instrument response of the analyte to the known concentration of the internal standard, analysts can correct for matrix effects and procedural losses, leading to highly accurate and reproducible quantification.[4]

General Experimental Workflow

The following diagram illustrates the typical workflow for using Triadimenol-d4 as an internal standard in a quantitative analytical procedure.

Caption: Workflow for quantitative analysis using an internal standard.

Experimental Protocol: Quantification of Triadimenol in Fruit Puree via LC-MS/MS

This section provides a representative protocol for the determination of Triadimenol in a complex matrix, employing Triadimenol-d4 as an internal standard. This method is adapted from procedures described for pesticide residue analysis in food samples.[10]

Materials and Reagents

• Triadimenol analytical standard

• Triadimenol-d4 internal standard solution (e.g., 100 µg/mL in methanol)

• Acetonitrile (B52724) (HPLC grade)

• Methanol (B129727) (HPLC grade)

• Formic acid

• Ultrapure water

• Solid Phase Extraction (SPE) cartridges (e.g., C18 or HLB)

• Homogenized fruit puree sample

• Vortex mixer and centrifuge

Procedure

• Sample Preparation: Weigh 5.0 g (± 0.1 g) of homogenized fruit puree into a 50 mL centrifuge tube.

• Internal Standard Spiking: Add a precise volume of the Triadimenol-d4 internal standard solution to the sample to achieve a final concentration of 50 ng/g. Vortex for 30 seconds.

• Extraction:

  • Add 10 mL of acetonitrile to the tube.

  • Seal and shake vigorously for 5 minutes.

  • Centrifuge at 4000 rpm for 10 minutes.

  • Carefully collect the supernatant (acetonitrile layer).

• Sample Cleanup (SPE):

  • Condition an SPE cartridge by passing 5 mL of methanol followed by 5 mL of ultrapure water.

  • Load 1 mL of the sample extract onto the cartridge.

  • Wash the cartridge with 5 mL of water/methanol (90:10 v/v) to remove interferences.

  • Elute the analyte and internal standard with 5 mL of acetonitrile.

  • Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in 1 mL of mobile phase for analysis.

• LC-MS/MS Analysis:

  • Column: C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 2.6 µm).

  • Mobile Phase: Gradient elution with (A) 0.1% formic acid in water and (B) 0.1% formic acid in methanol.

  • Injection Volume: 5 µL.

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Detection: Multiple Reaction Monitoring (MRM).

    • Triadimenol Transition (example): Q1: 296.1 m/z → Q3: 70.1 m/z

    • Triadimenol-d4 Transition (example): Q1: 300.1 m/z → Q3: 70.1 m/z

• Quantification: Prepare a calibration curve using standards of unlabeled Triadimenol, with each standard containing the same fixed concentration of Triadimenol-d4. Plot the peak area ratio (Triadimenol/Triadimenol-d4) against the concentration of Triadimenol. Determine the concentration in the sample by interpolating its peak area ratio from the calibration curve.

Biological Context and Signaling

Triadimenol functions as a fungicide by inhibiting the C14-demethylation of sterols, a critical step in the biosynthesis of ergosterol.[8] Ergosterol is an essential component of fungal cell membranes. Its disruption leads to impaired membrane function and ultimately cell death. This mode of action is common to conazole fungicides.[8][11] In mammals, Triadimenol has been noted for its potential developmental and reproductive effects, and toxicological studies suggest it may act as an indirect dopamine (B1211576) agonist.[8][12]

The following diagram illustrates the logical relationship of Triadimenol's mode of action.

Caption: Triadimenol's fungicidal mode of action.

References

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Triadimenol-(4-chlorophenoxy-d4) PESTANAL®, analytical standard | Sigma-Aldrich [sigmaaldrich.com]
• 5. Triadimenol-d4 (4-chlorophenoxy-d4) (mixture of stereoisomers) [lgcstandards.com]
• 6. Triadimenol-d4 (4-chlorophenoxy-d4) (mixture of stereoisomers) [lgcstandards.com]
• 7. Triadimenol [webbook.nist.gov]
• 8. Triadimenol | C14H18ClN3O2 | CID 41368 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. 55219-65-3・Triadimenol Standard(mixture of isomers)・208-08503[Detail Information]|Laboratory Chemicals-FUJIFILM Wako Pure Chemical Corporation [labchem-wako.fujifilm.com]
• 10. saffi.eu [saffi.eu]
• 11. Triadimenol (Ref: BAY KWG 0519) [sitem.herts.ac.uk]
• 12. datasheets.scbt.com [datasheets.scbt.com]

An In-depth Technical Guide to Triadimenol-d4: Deuterium Labeling, Synthesis, and Application

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Triadimenol-d4, a deuterium-labeled internal standard for the widely used triazole fungicide, Triadimenol (B1683232). This document details the precise location of the deuterium (B1214612) labels, provides a plausible synthesis pathway, summarizes key quantitative data, and outlines detailed experimental protocols for its use in analytical methodologies.

Introduction to Triadimenol-d4

Triadimenol-d4 is a stable isotope-labeled analog of Triadimenol, a systemic fungicide used to control a broad spectrum of fungal diseases in crops. Due to its structural similarity and distinct mass difference from the unlabeled compound, Triadimenol-d4 is an ideal internal standard for quantitative analysis by mass spectrometry-based techniques such as gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-tandem mass spectrometry (LC-MS/MS).[1][2] The use of a deuterated internal standard is crucial for correcting for matrix effects and variations in sample preparation and instrument response, thereby ensuring accurate and precise quantification of Triadimenol in complex matrices such as food, soil, and biological samples.

Chemical Structure and Deuterium Labeling Position

The chemical name for Triadimenol is 1-(4-chlorophenoxy)-3,3-dimethyl-1-(1H-1,2,4-triazol-1-yl)butan-2-ol. In Triadimenol-d4, four hydrogen atoms are replaced by deuterium atoms. The specific labeling is on the 4-chlorophenoxy ring, resulting in the chemical name: 1-(4-chloro-2,3,5,6-tetradeuteriophenoxy)-3,3-dimethyl-1-(1,2,4-triazol-1-yl)butan-2-ol.[3]

The molecular formula of Triadimenol is C₁₄H₁₈ClN₃O₂, and for Triadimenol-d4, it is C₁₄H₁₄D₄ClN₃O₂.[3][4] The molecular weight of the unlabeled compound is approximately 295.76 g/mol , while the deuterated version is approximately 299.79 g/mol .[3][4]

The strategic placement of the deuterium atoms on the phenyl ring, a site not typically susceptible to metabolic alteration, enhances its stability as an internal standard. The primary metabolic pathway for Triadimenol involves the oxidation of the tert-butyl group.[5]

Data Presentation

Quantitative data for Triadimenol-d4 is crucial for its application as an internal standard. The following table summarizes typical specifications.

Parameter	Specification	Rationale
Chemical Purity	≥98% (typically >99%)	Ensures that the analytical signal is not compromised by chemical impurities.
Isotopic Purity	≥98 atom % D	Indicates a high degree of deuterium incorporation, minimizing interference from unlabeled or partially labeled species.
Isotopic Distribution
d0 (unlabeled)	<0.5%	Minimal presence of the unlabeled compound is critical for accurate quantification at low analyte concentrations.
d1	<1.0%	Low levels of partially deuterated species ensure a clean mass spectrum for the internal standard.
d2	<1.5%
d3	<2.0%
d4	>95%	A high abundance of the fully deuterated species provides a strong and reliable signal for quantification.

Note: The isotopic distribution values are representative and may vary between different batches. Always refer to the Certificate of Analysis provided by the supplier for lot-specific data.

Experimental Protocols

Proposed Synthesis of Triadimenol-(4-chlorophenoxy-d4)

Step 1: Synthesis of 4-chlorophenol-d4

A common method for deuterating aromatic rings is through acid-catalyzed hydrogen-deuterium exchange at elevated temperatures.

• Materials: 4-chlorophenol (B41353), Deuterium oxide (D₂O), a strong acid catalyst (e.g., D₂SO₄ or P₂O₅).

• Procedure:

  • 4-chlorophenol is dissolved in an excess of D₂O.

  • A catalytic amount of a strong acid is added.

  • The mixture is heated in a sealed vessel under pressure at a high temperature (e.g., 150-200 °C) for an extended period (24-48 hours).

  • The reaction progress can be monitored by ¹H NMR by observing the disappearance of the aromatic proton signals.

  • Upon completion, the reaction mixture is cooled, and the deuterated 4-chlorophenol is extracted with a suitable organic solvent (e.g., diethyl ether).

  • The organic layer is dried over anhydrous sodium sulfate (B86663), and the solvent is evaporated to yield 4-chlorophenol-2,3,5,6-d4.

Step 2: Synthesis of Triadimenol-d4 from 4-chlorophenol-d4

The synthesis of Triadimenol typically involves the reaction of a suitable precursor with 4-chlorophenol. A common route is the reduction of the corresponding ketone, Triadimefon.

• Materials: 4-chlorophenol-2,3,5,6-d4, a suitable precursor for the butanone backbone with a leaving group, 1,2,4-triazole, a reducing agent (e.g., sodium borohydride).

• Procedure (simplified):

  • The synthesis of the precursor, 1-(4-chlorophenoxy-d4)-3,3-dimethyl-1-(1H-1,2,4-triazol-1-yl)butan-2-one (Triadimefon-d4), is achieved through a multi-step process, likely involving a Williamson ether synthesis with 4-chlorophenol-d4.

  • The resulting Triadimefon-d4 is then reduced to Triadimenol-d4. A patent for the synthesis of unlabeled Triadimenol describes the reduction of Triadimefon using a catalyst in the presence of hydrogen gas.[6] Alternatively, chemical reducing agents like sodium borohydride (B1222165) can be used.

  • Triadimefon-d4 is dissolved in a suitable solvent (e.g., methanol (B129727) or ethanol).

  • Sodium borohydride is added portion-wise at a controlled temperature (e.g., 0-5 °C).

  • The reaction is stirred until completion, which can be monitored by thin-layer chromatography (TLC) or LC-MS.

  • The reaction is quenched, and the product is extracted, purified by column chromatography, and characterized by NMR and mass spectrometry.

Analytical Method: LC-MS/MS for the Quantification of Triadimenol

This protocol describes a typical LC-MS/MS method for the analysis of Triadimenol in a given matrix, using Triadimenol-d4 as an internal standard.

• Instrumentation: A high-performance liquid chromatography (HPLC) system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Chromatographic Conditions:

  • Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 2.6 µm particle size).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile (B52724) with 0.1% formic acid.

  • Gradient Elution: A typical gradient would start at a low percentage of mobile phase B, increasing to a high percentage to elute the analyte, followed by a re-equilibration step. For example:

    • 0-1 min: 10% B

    • 1-8 min: 10% to 90% B

    • 8-10 min: 90% B

    • 10.1-12 min: 10% B

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

  • Column Temperature: 40 °C.

• Mass Spectrometry Conditions:

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Multiple Reaction Monitoring (MRM) Transitions:

    • Triadimenol: Precursor ion (Q1) m/z 296.1 → Product ions (Q3) m/z 70.1 and m/z 127.1. The more intense transition is typically used for quantification and the other for confirmation.

    • Triadimenol-d4: Precursor ion (Q1) m/z 300.1 → Product ions (Q3) m/z 70.1 and m/z 131.1.

  • Source Parameters: Optimized for maximum signal intensity (e.g., capillary voltage, source temperature, gas flows).

Sample Preparation: QuEChERS Protocol

The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a widely adopted sample preparation technique for pesticide residue analysis in food matrices.[7][8][9][10][11]

• Materials: Homogenized sample, acetonitrile, magnesium sulfate (anhydrous), sodium chloride, primary secondary amine (PSA) sorbent, C18 sorbent, centrifuge tubes.

• Procedure:

  • Extraction:

    • Weigh 10 g of a homogenized sample into a 50 mL centrifuge tube.

    • Add 10 mL of acetonitrile.

    • Add the internal standard solution (Triadimenol-d4).

    • Shake vigorously for 1 minute.

    • Add a salt mixture (e.g., 4 g MgSO₄ and 1 g NaCl).

    • Shake vigorously for 1 minute.

    • Centrifuge at ≥3000 rpm for 5 minutes.

  • Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

    • Take a 1 mL aliquot of the upper acetonitrile layer and transfer it to a 2 mL microcentrifuge tube containing a d-SPE mixture (e.g., 150 mg MgSO₄, 50 mg PSA, and 50 mg C18 for samples with fat content).

    • Vortex for 30 seconds.

    • Centrifuge at high speed for 2 minutes.

  • Final Extract:

    • The supernatant is the final extract, which can be directly injected into the LC-MS/MS system or diluted with the initial mobile phase if necessary.

Mandatory Visualization

Metabolic Pathway of Triadimenol

The primary metabolic transformation of Triadimenol in animals is the oxidation of the tert-butyl group.[5]

Metabolic pathway of Triadimenol.

Experimental Workflow for Triadimenol Analysis

The following diagram illustrates a typical workflow for the analysis of Triadimenol in a complex matrix using Triadimenol-d4 as an internal standard.

References

• 1. Triadimenol | C14H18ClN3O2 | CID 41368 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. lcms.cz [lcms.cz]
• 3. Triadimenol-d4 (4-chlorophenoxy-d4) (mixture of stereoisomers) [lgcstandards.com]
• 4. file.medchemexpress.com [file.medchemexpress.com]
• 5. apps.who.int [apps.who.int]
• 6. CN110746366A - Preparation method of triadimenol - Google Patents [patents.google.com]
• 7. QuEChERS Method for Pesticide Residue Analysis [sigmaaldrich.com]
• 8. QuEChERS Method for Pesticide Residue Analysis | Phenomenex [phenomenex.com]
• 9. QuEChERS: Home [quechers.eu]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. nucleus.iaea.org [nucleus.iaea.org]

Protocols & Analytical Methods

Application Note: Quantitative Analysis of Triadimenol in Environmental Samples by LC-MS/MS using a Deuterated Internal Standard

Abstract

This application note presents a robust and sensitive method for the quantitative analysis of the fungicide Triadimenol (B1683232) in environmental matrices using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS). The method employs Triadimenol-d4 as a stable isotope-labeled internal standard to ensure high accuracy and precision.[1] The protocol detailed below is designed for researchers, scientists, and professionals in drug development and environmental monitoring, providing a comprehensive guide from sample preparation to data analysis.

Introduction

Triadimenol is a widely utilized triazole fungicide for controlling fungal diseases in various crops.[2] Its potential persistence in the environment and presence in the food chain necessitates sensitive and reliable analytical methods for its quantification. LC-MS/MS offers excellent selectivity and sensitivity for the detection of pesticide residues. The use of a deuterated internal standard, Triadimenol-d4, compensates for matrix effects and variations in sample preparation and instrument response, leading to more accurate and reproducible results.[1] This application note describes a complete workflow for the analysis of Triadimenol in complex matrices.

Experimental

Materials and Reagents

• Triadimenol analytical standard (Purity ≥ 99%)

• Triadimenol-d4 internal standard (Purity ≥ 95%)[3]

• Acetonitrile (LC-MS grade)

• Methanol (B129727) (LC-MS grade)

• Water (LC-MS grade)

• Formic acid (LC-MS grade)

• Ammonium acetate (B1210297) (LC-MS grade)

• Solid Phase Extraction (SPE) cartridges (e.g., C18)[4]

Standard Solution Preparation

Prepare stock solutions of Triadimenol and Triadimenol-d4 in methanol at a concentration of 1 mg/mL. From these, prepare working standard solutions and a spiking solution of the internal standard by serial dilution in the initial mobile phase composition.

Sample Preparation

The following protocol is a general guideline and may require optimization for specific matrices.

• Extraction:

  • Weigh 10 g of the homogenized sample (e.g., soil, fruit puree) into a 50 mL centrifuge tube.

  • Add 10 mL of acetonitrile.[3][5]

  • Spike with the Triadimenol-d4 internal standard solution.

  • Vortex for 1 minute to ensure thorough mixing.

  • Centrifuge at 4000 rpm for 5 minutes.

• Clean-up (Solid Phase Extraction):

  • Condition a C18 SPE cartridge with 5 mL of methanol followed by 5 mL of water.

  • Load the supernatant from the extraction step onto the SPE cartridge.

  • Wash the cartridge with 5 mL of water to remove polar interferences.

  • Elute the analytes with 5 mL of acetonitrile.

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in 1 mL of the initial mobile phase.

LC-MS/MS Instrumentation and Conditions

Liquid Chromatography (LC):

Parameter	Condition
Column	C18 column (e.g., 100 mm × 2.1 mm, 1.7 µm)[6]
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	5% B to 95% B in 8 min, hold for 2 min, return to initial in 0.1 min, equilibrate for 2 min
Flow Rate	0.3 mL/min[6]
Injection Volume	5 µL[6]
Column Temperature	35 °C[6]

Mass Spectrometry (MS):

Parameter	Condition
Ionization Mode	Electrospray Ionization (ESI), Positive[6]
Capillary Voltage	3.5 kV
Source Temperature	150 °C
Desolvation Temperature	350 °C
Gas Flow Rates	Optimized for the specific instrument

Multiple Reaction Monitoring (MRM) Transitions:

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Triadimenol	296.1	70.1	25
296.1	125.1	15
Triadimenol-d4	300.1	74.1	25
300.1	129.1	15

(Note: The exact m/z values and collision energies may require optimization on the specific mass spectrometer used.)

Quantitative Data Summary

The following tables summarize the expected quantitative performance of the method.

Table 1: Calibration Curve and Linearity

Analyte	Concentration Range (ng/mL)	R²
Triadimenol	0.5 - 50[3]	> 0.999

Table 2: Limits of Detection (LOD) and Quantification (LOQ)

Matrix	LOD (mg/kg)	LOQ (mg/kg)
Wheat	0.001 - 0.005[5]	0.007 - 0.02[5]
Straw	0.001 - 0.005[5]	0.007 - 0.02[5]
Soil	0.001 - 0.005[5]	0.007 - 0.02[5]
Fruit Puree	-	0.05[3]

Table 3: Accuracy and Precision (Recovery and RSD)

Matrix	Spiked Concentration (mg/kg)	Recovery (%)	RSD (%)
Wheat	0.007 - 2.0[5]	84.2 - 102.7[5]	< 12.2[5]
Straw	0.007 - 2.0[5]	84.0 - 104.0[5]	< 12.2[5]
Soil	0.007 - 2.0[5]	85.2 - 106.8[5]	< 12.2[5]
Fruit Puree	0.05, 0.2, 3.0[3]	80.1 - 106[3]	3.3 - 7.6[3]

Experimental Workflow Diagram

Caption: Experimental workflow for Triadimenol analysis.

Conclusion

The LC-MS/MS method detailed in this application note provides a reliable and sensitive approach for the quantification of Triadimenol in various environmental samples. The use of Triadimenol-d4 as an internal standard ensures high accuracy and reproducibility. This method is suitable for routine monitoring and research applications requiring precise measurement of Triadimenol residues.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Microbial transformation of triadimefon to triadimenol in soils: selective production rates of triadimenol stereoisomers affect exposure and risk - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. saffi.eu [saffi.eu]
• 4. researchgate.net [researchgate.net]
• 5. Stereoselective separation and determination of triadimefon and triadimenol in wheat, straw, and soil by liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Simultaneous determination of triazole fungicides in animal-origin food by ultra-high-performance liquid chromatography coupled with tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Quantification of Triadimenol using Isotope Dilution Mass Spectrometry with Triadimenol-d4

For Researchers, Scientists, and Drug Development Professionals

Introduction

Triadimenol is a widely used systemic triazole fungicide with protective, curative, and eradicant actions against a variety of fungal diseases in crops such as cereals, fruits, and vegetables.[1] Its persistence and potential for human exposure necessitate sensitive and accurate methods for its quantification in various matrices. Isotope Dilution Mass Spectrometry (IDMS) is a premier analytical technique for precise and accurate quantification, especially at trace levels.[2] This method minimizes errors arising from sample preparation and matrix effects by using a stable isotope-labeled internal standard that behaves chemically and physically identically to the analyte of interest.[2]

These application notes provide a detailed protocol for the determination of Triadimenol in food matrices using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) with Triadimenol-d4 as an internal standard. The protocol is based on the well-established QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) sample preparation method.

Principle of Isotope Dilution Mass Spectrometry

IDMS is a method of quantitative analysis where a known amount of an isotopically labeled form of the analyte, in this case, Triadimenol-d4, is added to the sample at the beginning of the analytical process. The isotopically labeled standard, or internal standard (IS), is chemically identical to the analyte but has a different mass due to the presence of heavy isotopes (deuterium in this case). The analyte and the IS are assumed to behave identically during sample extraction, cleanup, and ionization in the mass spectrometer. Any loss of the analyte during these steps will be accompanied by a proportional loss of the IS. The concentration of the analyte is then determined by measuring the ratio of the signal from the native analyte to that of the isotopically labeled internal standard. This ratio remains constant regardless of sample loss, thus ensuring high accuracy and precision.

Materials and Reagents

• Triadimenol (analytical standard, >98% purity)

• Triadimenol-d4 (isotopically labeled internal standard, >98% purity)

• Acetonitrile (B52724) (LC-MS grade)

• Methanol (B129727) (LC-MS grade)

• Water (LC-MS grade)

• Formic acid (LC-MS grade)

• Magnesium sulfate (B86663) (anhydrous)

• Sodium chloride

• Sodium citrate (B86180) dibasic sesquihydrate

• Sodium citrate tribasic dihydrate

• Primary secondary amine (PSA) sorbent

• C18 sorbent

• QuEChERS extraction tubes (50 mL)

• QuEChERS dispersive SPE tubes (15 mL)

• Syringe filters (0.22 µm)

Experimental Protocols

Standard Solution Preparation

• Stock Solutions (1 mg/mL):

  • Accurately weigh approximately 10 mg of Triadimenol and Triadimenol-d4 into separate 10 mL volumetric flasks.

  • Dissolve in methanol and make up to the mark. These stock solutions should be stored at -20°C.

• Intermediate Standard Solutions (10 µg/mL):

  • Pipette 100 µL of each stock solution into separate 10 mL volumetric flasks.

  • Dilute to the mark with methanol.

• Working Standard Solutions (for calibration curve):

  • Prepare a series of calibration standards by serial dilution of the Triadimenol intermediate standard solution with a 50:50 mixture of acetonitrile and water to achieve concentrations ranging from 1 ng/mL to 100 ng/mL.

  • Spike each calibration standard with the Triadimenol-d4 intermediate standard solution to a final concentration of 20 ng/mL.

Sample Preparation (QuEChERS AOAC 2007.01 Method)

The following protocol is a general guideline for fruits and vegetables and may need optimization for specific matrices.[3][4][5][6][7]

• Homogenization: Homogenize a representative portion of the sample (e.g., fruit or vegetable) using a high-speed blender.

• Extraction:

  • Weigh 15 g of the homogenized sample into a 50 mL QuEChERS extraction tube.

  • Add 15 mL of acetonitrile containing 1% acetic acid.

  • Add the appropriate amount of Triadimenol-d4 internal standard solution.

  • Add the QuEChERS AOAC 2007.01 extraction salts (6 g anhydrous MgSO₄ and 1.5 g anhydrous NaOAc).

  • Immediately cap the tube and shake vigorously for 1 minute.

  • Centrifuge at ≥3000 rcf for 5 minutes.

• Dispersive Solid-Phase Extraction (dSPE) Cleanup:

  • Transfer an 8 mL aliquot of the upper acetonitrile layer into a 15 mL dSPE tube containing 1200 mg anhydrous MgSO₄, 400 mg PSA, and 400 mg C18.

  • Vortex for 30 seconds.

  • Centrifuge at ≥3000 rcf for 5 minutes.

• Final Extract Preparation:

  • Take a 1 mL aliquot of the cleaned extract and filter through a 0.22 µm syringe filter into an autosampler vial.

  • The sample is now ready for LC-MS/MS analysis.

LC-MS/MS Analysis

Liquid Chromatography (LC) Conditions:

Parameter	Value
Column	C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm)
Mobile Phase A	Water with 0.1% formic acid
Mobile Phase B	Acetonitrile with 0.1% formic acid
Gradient	5% B to 95% B over 8 minutes, hold at 95% B for 2 minutes, return to 5% B and equilibrate for 3 minutes
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Column Temperature	40°C

Mass Spectrometry (MS) Conditions:

Parameter	Value
Ionization Mode	Positive Electrospray Ionization (ESI+)
Capillary Voltage	3.5 kV
Source Temperature	150°C
Desolvation Temperature	400°C
Desolvation Gas Flow	800 L/hr
Collision Gas	Argon
Acquisition Mode	Multiple Reaction Monitoring (MRM)

MRM Transitions:

Compound	Precursor Ion (m/z)	Product Ion 1 (m/z) (Quantifier)	Product Ion 2 (m/z) (Qualifier)	Collision Energy (eV)
Triadimenol	296.1	70.1	127.1	25
Triadimenol-d4*	300.1	70.1	131.1	25

*Note: The fragmentation of Triadimenol-d4 is predicted based on the fragmentation of Triadimenol and known fragmentation mechanisms of deuterated aromatic compounds. The precursor ion is the [M+H]⁺ of Triadimenol-d4. The product ion at m/z 70.1 is from the triazole moiety and is expected to be the same as for the non-deuterated compound. The product ion at m/z 131.1 corresponds to the deuterated chlorophenoxy cation.

Data Presentation

The following table summarizes the expected performance characteristics of the IDMS method for Triadimenol analysis. These values are based on typical performance data for similar pesticide residue analysis using LC-MS/MS and isotope dilution techniques.[8][9][10][11][12]

Parameter	Expected Value
Linearity
Calibration Range	1 - 100 ng/mL
Correlation Coefficient (r²)	> 0.995
Sensitivity
Limit of Detection (LOD)	0.5 µg/kg
Limit of Quantification (LOQ)	2 µg/kg
Accuracy & Precision
Recovery (at 10 µg/kg)	85 - 110%
Repeatability (RSDr, at 10 µg/kg)	< 15%
Intermediate Precision (RSDwR, at 10 µg/kg)	< 20%

Visualizations

Caption: Experimental workflow for IDMS analysis of Triadimenol.

References

• 1. Degradation of triadimefon and residue levels of metabolite triadimenol: tracing rapeseed from harvesting and storage to household oil processing - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Stable-isotope dilution LC–MS for quantitative biomarker analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. nucleus.iaea.org [nucleus.iaea.org]
• 4. AOAC Official Method 2007.01. Pesticide Residues in Foods by Acetonitrile Extraction and Partitioning with Magnesium Sulfate.2007. [sciepub.com]
• 5. QuEChERS: About the method [quechers.eu]
• 6. nucleus.iaea.org [nucleus.iaea.org]
• 7. Publication : USDA ARS [ars.usda.gov]
• 8. Development of a multiresidue method for analysis of pesticides in sediments based on isotope dilution and liquid chromatography-electrospray-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. mdpi.com [mdpi.com]
• 12. whitman.edu [whitman.edu]

Technical Notes & Optimization

Technical Support Center: Triadimenol-d4 Analysis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing Triadimenol-d4 as an internal standard in analytical experiments.

Frequently Asked Questions (FAQs)

Q1: What is Triadimenol-d4 and what are its primary applications in a laboratory setting?

A1: Triadimenol-d4 is a deuterated form of Triadimenol, a systemic triazole fungicide. In the laboratory, it is primarily used as a stable isotope-labeled (SIL) internal standard for the quantitative analysis of Triadimenol in various matrices using techniques like liquid chromatography-tandem mass spectrometry (LC-MS/MS) or gas chromatography-mass spectrometry (GC-MS).[1] Using a SIL internal standard is considered the gold standard in quantitative mass spectrometry as it helps to correct for variability during sample preparation, injection, and ionization, leading to more accurate and precise results.

Q2: What are the most common issues encountered during the analysis of Triadimenol-d4?

A2: The most common challenges in Triadimenol-d4 analysis are related to matrix effects, potential isotopic interference or crosstalk, and possible deuterium (B1214612) back-exchange. Matrix effects, which can cause ion suppression or enhancement, are a significant concern in complex samples and can lead to inaccurate quantification.[2][3] Isotopic interference from the non-labeled analyte can also affect accuracy, especially when using a low-resolution instrument.

Q3: How can I identify if matrix effects are impacting my Triadimenol-d4 signal?

A3: Inconsistent peak areas for Triadimenol-d4 across a batch of samples, especially between calibration standards and unknown samples, are a strong indicator of matrix effects. Other signs include poor reproducibility of quality control (QC) samples and non-linear calibration curves. A post-column infusion experiment can definitively identify regions of ion suppression or enhancement during the chromatographic run.

Q4: Is deuterium back-exchange a significant concern for Triadimenol-d4?

A4: Deuterium back-exchange, where deuterium atoms are replaced by hydrogen atoms from the surrounding solvent or matrix, can be a concern for some deuterated compounds, particularly those with deuterium atoms on heteroatoms (like oxygen or nitrogen) or on carbons adjacent to carbonyl groups. The stability of the deuterium labels on Triadimenol-d4 should be evaluated during method development, especially if the sample preparation involves harsh pH conditions or high temperatures.

Troubleshooting Guide

Issue 1: Inconsistent Triadimenol-d4 Peak Area Response

Possible Cause	Troubleshooting Steps
Matrix Effects	Different sample matrices can cause variable ion suppression or enhancement. - Confirm: Conduct a post-column infusion experiment to visualize regions of ion suppression/enhancement. - Solution 1 (Optimize Sample Preparation): Improve sample cleanup to remove interfering matrix components. Techniques like solid-phase extraction (SPE) can be effective. - Solution 2 (Modify Chromatography): Adjust the chromatographic method (e.g., gradient, column chemistry) to separate Triadimenol-d4 from co-eluting matrix components. - Solution 3 (Dilute Sample): Diluting the sample extract can reduce the concentration of interfering matrix components.
Sample Preparation Variability	Inconsistent extraction efficiency or sample handling can lead to variable internal standard response. - Confirm: Review sample preparation SOPs and ensure consistency across all samples. - Solution: Automate sample preparation steps where possible. Ensure thorough mixing and consistent incubation times.
Instrument Instability	Fluctuations in the mass spectrometer's performance can cause signal variability. - Confirm: Inject a neat solution of Triadimenol-d4 multiple times to check for system suitability and signal stability. - Solution: Perform routine instrument maintenance and calibration.

Issue 2: Poor Accuracy and Precision in Quantitation

Possible Cause	Troubleshooting Steps
Isotopic Interference (Crosstalk)	The signal from the non-deuterated Triadimenol may be contributing to the Triadimenol-d4 signal, especially at high analyte concentrations. - Confirm: Analyze a high concentration standard of non-deuterated Triadimenol and monitor the mass transition for Triadimenol-d4. - Solution 1 (Optimize Mass Spectrometry Method): Ensure that the mass resolution of the instrument is sufficient to distinguish between the analyte and the internal standard. - Solution 2 (Check Isotopic Purity): Verify the isotopic purity of the Triadimenol-d4 standard.
Deuterium Back-Exchange	Loss of deuterium atoms from the internal standard can lead to an underestimation of the analyte concentration. - Confirm: Perform a stability study by incubating Triadimenol-d4 in the sample matrix and mobile phase over time and monitoring for any decrease in the deuterated signal and increase in the non-deuterated signal. - Solution 1 (Modify Sample/Solvent Conditions): Avoid extreme pH and high temperatures during sample preparation and storage. - Solution 2 (Use a Different Internal Standard): If back-exchange is unavoidable, consider using a ¹³C-labeled internal standard.
Calibration Curve Issues	An improperly prepared or aged calibration curve can lead to inaccurate results. - Confirm: Prepare fresh calibration standards and re-run the curve. - Solution: Ensure that the concentration range of the calibration curve is appropriate for the expected sample concentrations.

Quantitative Data Summary

The following tables summarize typical performance data for Triadimenol analysis. Note that the performance of Triadimenol-d4 as an internal standard is expected to track that of the native analyte.

Table 1: Recovery of Triadimenol in Various Matrices

Matrix	Fortification Level (mg/kg)	Recovery Range (%)	Mean Recovery (%)	RSD (%)	Reference
Lettuce	0.01	85-95	90	4.1	[4]
Lettuce	0.1	91-99	95	3.3	[4]
Fruit Puree (Banana, Pineapple, Grape)	0.05	80.1-106	N/A	3.3-7.6	[5]
Fruit Puree (Banana, Pineapple, Grape)	0.2	80.1-106	N/A	3.3-7.6	[5]
Fruit Puree (Banana, Pineapple, Grape)	3.0	80.1-106	N/A	3.3-7.6	[5]

Table 2: Limits of Detection (LOD) and Quantification (LOQ) for Triadimenol

Matrix	LOD (mg/kg)	LOQ (mg/kg)	Reference
Animal Tissues (milk, meat, egg)	0.002	0.01	[6]
Fruit Puree	N/A	0.05	[5]

Experimental Protocols

Key Experiment: Analysis of Triadimenol in Plant Matrices using LC-MS/MS with Triadimenol-d4 Internal Standard (Based on FAO Method 01072/M001)

• Sample Preparation (Extraction):

  • Homogenize the sample (e.g., lettuce).

  • Extract a representative portion of the homogenized sample with a methanol/water (4:1, v/v) solution using a high-speed blender.

  • Filter the extract.

  • Evaporate an aliquot of the filtrate to dryness.

  • Re-dissolve the residue in a solution containing a known concentration of Triadimenol-d4.

  • Filter the final solution before injection.

• LC-MS/MS Analysis:

  • LC Column: Silica-based C18 column.

  • Mobile Phase: Acetonitrile/water gradient.

  • Mass Spectrometry: Triple quadrupole mass spectrometer.

  • Ionization Mode: Electrospray Ionization (ESI), positive mode.

  • MRM Transitions:

    • Triadimenol (Quantification): m/z 296.1 → 70.2[4]

    • Triadimenol (Confirmation): m/z 298.0 → 70.1[4]

    • Triadimenol-d4: The specific transition for Triadimenol-d4 will depend on the location of the deuterium labels. A common approach is to monitor the transition corresponding to the loss of the same neutral fragment as the non-labeled compound.

Visualizations

Caption: Experimental workflow for Triadimenol analysis.

Caption: Troubleshooting workflow for Triadimenol-d4 analysis.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. longdom.org [longdom.org]
• 3. Triadimenol PESTANAL®, analytical standard | Sigma-Aldrich [sigmaaldrich.com]
• 4. fao.org [fao.org]
• 5. saffi.eu [saffi.eu]
• 6. fao.org [fao.org]

Stability and storage conditions for Triadimenol-d4 solutions.

This technical support center provides guidance on the stability and storage of Triadimenol-d4 solutions for researchers, scientists, and drug development professionals. Below you will find frequently asked questions (FAQs), troubleshooting guides, and experimental protocols to ensure the integrity of your analytical standards.

Stability and Storage Data

The stability of Triadimenol-d4, both as a solid and in solution, is critical for accurate experimental results. The following tables summarize the recommended storage conditions and known stability information.

Table 1: Recommended Storage Conditions for Triadimenol-d4

Form	Storage Temperature	Duration
Powder	-20°C	3 years[1][2]
4°C	2 years[1][2]
In Solvent	-80°C	6 months[1][2]
-20°C	1 month[1][2]
In Acetonitrile (B52724) (100 µg/ml)	-20°C	Not specified
Neat (Analytical Standard)	2-8°C	Limited shelf life (refer to label)

Table 2: Stability Profile of Triadimenol (B1683232)

Stability Type	Conditions	Outcome
Hydrolytic	pH 4, 7, and 9 at 20°C	Stable, with a half-life greater than 1 year.[3]
Photolytic	Irradiated with a medium pressure mercury vapor lamp (400W) for 20 days in methanol.	Undergoes photolysis, producing 4-chlorophenol (B41353), 1-(4-chlorophenoxy)3,3-dimethylbutan-2-one, and 1-phenoxy-3,3dimethyl-1-(1,2,4-triazol-l-yl)-butan-2-ol as major degradation products.[3]
Irradiated for 5 hours with a quartz apparatus.	90% degradation.[3]
Presence of electron-acceptor sensitizers.	Significant degradation.[4]
Thermal	Heated in the presence of air.	Undergoes a two-step thermal degradation and oxidation process.[5] The main thermal degradation product is 4-chlorophenol.[5]

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for preparing Triadimenol-d4 stock solutions?

A1: While specific stability data in various solvents is limited, acetonitrile is a documented solvent for Triadimenol-d4 solutions.[6] For the non-deuterated form, Triadimenol, DMSO is also mentioned as a suitable solvent, though it is noted to be hygroscopic and can impact solubility.[7] It is recommended to use high-purity, anhydrous solvents.

Q2: How should I store my Triadimenol-d4 stock solution for long-term use?

A2: For long-term storage of up to 6 months, it is recommended to store the solution at -80°C.[1][2] For shorter-term storage of up to one month, -20°C is acceptable.[1][2]

Q3: Can I store my Triadimenol-d4 solution at room temperature?

A3: It is not recommended to store Triadimenol-d4 solutions at room temperature for extended periods. While it may be shipped at room temperature, long-term storage should be at refrigerated or frozen conditions to minimize degradation.[2]

Q4: What are the potential degradation products of Triadimenol-d4 I should be aware of?

A4: The primary degradation products depend on the conditions. Photodegradation can yield 4-chlorophenol and other related compounds.[3][4] Thermal degradation also prominently produces 4-chlorophenol.[5]

Q5: Is Triadimenol-d4 sensitive to light?

A5: Yes, Triadimenol is known to undergo photolysis, especially under UV light.[3] Therefore, it is crucial to protect Triadimenol-d4 solutions from light by using amber vials or by storing them in the dark.[8]

Troubleshooting Guide

Caption: Troubleshooting workflow for unexpected experimental results.

Experimental Protocols

Protocol 1: Preparation of Triadimenol-d4 Stock Solution

• Materials:

  • Triadimenol-d4 (solid)

  • High-purity solvent (e.g., acetonitrile)

  • Calibrated analytical balance

  • Volumetric flask (Class A)

  • Pipettes (calibrated)

  • Amber glass vial with a PTFE-lined cap

• Procedure:

  • Allow the container of solid Triadimenol-d4 to equilibrate to room temperature before opening to prevent condensation.

  • Accurately weigh the desired amount of Triadimenol-d4 solid using a calibrated analytical balance.

  • Quantitatively transfer the weighed solid to a clean, dry volumetric flask of the appropriate size.

  • Add a small amount of the chosen solvent to dissolve the solid. Sonicate briefly if necessary to ensure complete dissolution.

  • Once dissolved, dilute the solution to the final volume with the solvent.

  • Mix the solution thoroughly by inverting the flask several times.

  • Transfer the solution to a labeled amber glass vial for storage.

  • Store the stock solution at the recommended temperature (-20°C for short-term, -80°C for long-term).

Signaling Pathways and Logical Relationships

Caption: Workflow for handling and storing Triadimenol-d4 solutions.

References

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Triadimenol | C14H18ClN3O2 | CID 41368 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Effects of sensitizers on the photodegradation of the systemic fungicide triadimenol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. aidic.it [aidic.it]
• 6. pdqscientific.com [pdqscientific.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. pctrural.com.au [pctrural.com.au]

Troubleshooting poor peak shape of Triadimenol-d4 in chromatography.

Technical Support Center: Triadimenol-d4 Analysis

Welcome to the Technical Support Center for troubleshooting chromatographic issues related to Triadimenol-d4. This guide is designed for researchers, scientists, and drug development professionals to help resolve common problems encountered during the analysis of this compound, with a specific focus on achieving optimal peak shape.

Troubleshooting Guides & FAQs

This section provides answers to frequently asked questions and detailed guides to troubleshoot poor peak shape of Triadimenol-d4 in chromatography.

FAQ 1: Why am I observing peak tailing with Triadimenol-d4?

Peak tailing is a common issue when analyzing basic compounds like Triadimenol on silica-based reversed-phase columns (e.g., C18).[1][2] The primary cause is often secondary interactions between the basic analyte and acidic residual silanol (B1196071) groups on the stationary phase surface.[1][2] These interactions lead to a portion of the analyte being more strongly retained, resulting in a "tailing" effect on the peak.

Key Causes of Peak Tailing for Triadimenol-d4:

• Secondary Silanol Interactions: Residual, un-capped silanol groups on the silica (B1680970) packing material can interact with the basic functional groups of Triadimenol, causing tailing.[1][2]

• Inappropriate Mobile Phase pH: If the mobile phase pH is not optimized, it can lead to inconsistent ionization of Triadimenol and exacerbate interactions with the stationary phase.[3][4]

• Column Contamination or Degradation: Accumulation of matrix components or degradation of the stationary phase can create active sites that cause peak tailing.

• Sample Overload: Injecting too much sample can saturate the stationary phase, leading to peak distortion, including tailing.

FAQ 2: How does mobile phase pH affect the peak shape of Triadimenol-d4?

Mobile phase pH is a critical parameter for controlling the retention and peak shape of ionizable compounds like Triadimenol. As a basic compound, its degree of ionization is highly dependent on the pH of the mobile phase.

• Low pH (e.g., pH 2-4): At low pH, Triadimenol will be protonated (positively charged). This can reduce retention on a reversed-phase column.[5] However, a low pH mobile phase also protonates the residual silanol groups on the silica surface, minimizing the secondary interactions that cause peak tailing.[1]

• Mid-range pH (e.g., pH 5-7): In this range, small changes in pH can lead to significant variations in the ionization of both Triadimenol and the silanol groups, potentially resulting in poor peak shape and poor reproducibility.

• High pH (e.g., pH > 8): At high pH, Triadimenol will be in its neutral form, leading to increased retention on a reversed-phase column. However, the silanol groups will be deprotonated and negatively charged, which can lead to strong secondary interactions and peak tailing if a standard silica-based column is used. Specialized columns designed for high pH applications are recommended in this case.

The following table summarizes the expected impact of mobile phase pH on the chromatographic behavior of a basic compound like Triadimenol-d4 on a standard C18 column.

Mobile Phase pH	Expected Retention Time	Expected Peak Shape (Asymmetry)	Rationale
2.0 - 4.0	Shorter	Symmetrical (As ≈ 1.0 - 1.2)	Triadimenol is protonated, and silanol groups are protonated, minimizing secondary interactions.[1][4][5]
4.0 - 7.0	Variable	Potentially broad or tailing	Inconsistent ionization of both analyte and silanols can lead to mixed retention mechanisms.
> 8.0	Longer	Tailing (As > 1.5) on standard silica	Triadimenol is neutral, increasing retention. Silanols are deprotonated, leading to strong secondary interactions.[5]

FAQ 3: What type of column is best for analyzing Triadimenol-d4?

For general-purpose analysis, a modern, high-purity silica C18 column with good end-capping is a suitable starting point.[6] However, to mitigate peak tailing associated with basic compounds, consider the following:

• Columns with Low Silanol Activity: Choose columns that are specifically marketed as being "base-deactivated" or having low silanol activity.

• Hybrid Particle Columns: Columns with hybrid organic/inorganic stationary phases often exhibit better peak shape for basic compounds over a wider pH range.

• Chiral Columns: Triadimenol has two chiral centers, meaning it can exist as four stereoisomers.[7][8] If you are observing split peaks or broad peaks, it could be due to partial separation of these enantiomers and diastereomers. In such cases, a chiral column (e.g., cellulose- or amylose-based) may be necessary for proper separation and peak shape.[7][8]

FAQ 4: Can the sample solvent affect the peak shape?

Yes, the composition of the solvent in which your sample is dissolved can have a significant impact on peak shape.

• Strong Sample Solvent: If the sample is dissolved in a solvent that is much stronger (i.e., has a higher elution strength) than the initial mobile phase, it can cause peak fronting or broadening.

• Solvent Mismatch: A significant mismatch between the sample solvent and the mobile phase can lead to poor peak shape. It is always best to dissolve the sample in the initial mobile phase composition if possible.

Experimental Protocols

Protocol 1: Optimization of Mobile Phase pH for Improved Peak Shape

This protocol outlines the steps to systematically optimize the mobile phase pH to reduce peak tailing for Triadimenol-d4.

Objective: To determine the optimal mobile phase pH that provides a symmetrical peak for Triadimenol-d4.

Materials:

• Triadimenol-d4 standard

• HPLC-grade water, acetonitrile (B52724), and/or methanol

• Formic acid, ammonium (B1175870) formate (B1220265), or other suitable buffer components

• C18 HPLC column (or other appropriate column)

• HPLC or LC-MS system

Procedure:

• Prepare Mobile Phase A (Aqueous):

  • Prepare three different aqueous mobile phases with varying pH:

    • pH 3.0: Add 0.1% formic acid to HPLC-grade water.

    • pH 5.0: Prepare a 10 mM ammonium formate buffer and adjust the pH to 5.0 with formic acid.

    • pH 7.0: Prepare a 10 mM ammonium formate buffer and adjust the pH to 7.0.

  • Filter and degas all aqueous mobile phases.

• Prepare Mobile Phase B (Organic):

  • Use HPLC-grade acetonitrile or methanol. It is good practice to add the same modifier as in Mobile Phase A (e.g., 0.1% formic acid) to the organic phase to maintain consistency.

• Chromatographic Conditions:

  • Column: C18, e.g., 4.6 x 150 mm, 5 µm

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 10 µL

  • Column Temperature: 30 °C

  • Detection: UV at 220 nm or appropriate MS/MS transition for Triadimenol-d4.

  • Gradient: Start with a suitable gradient, for example, 30% B to 90% B over 10 minutes.

• Experimental Runs:

  • Equilibrate the column with the initial mobile phase conditions using the pH 3.0 aqueous phase for at least 15 minutes.

  • Inject the Triadimenol-d4 standard and record the chromatogram.

  • Repeat the equilibration and injection for the pH 5.0 and pH 7.0 aqueous phases.

• Data Analysis:

  • For each run, measure the retention time and calculate the tailing factor or asymmetry factor of the Triadimenol-d4 peak.

  • Compare the peak shapes obtained at the different pH values to determine the optimal condition.

Visualization of Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting poor peak shape of Triadimenol-d4.

Caption: Troubleshooting workflow for poor peak shape of Triadimenol-d4.

References

• 1. elementlabsolutions.com [elementlabsolutions.com]
• 2. gmpinsiders.com [gmpinsiders.com]
• 3. chromatographytoday.com [chromatographytoday.com]
• 4. agilent.com [agilent.com]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. saffi.eu [saffi.eu]
• 8. saffi.eu [saffi.eu]

Preventing isotopic exchange of deuterium in Triadimenol-d4.

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to prevent the isotopic exchange of deuterium (B1214612) in Triadimenol-d4. Adherence to these guidelines will help ensure the isotopic integrity of your analytical standard and the accuracy of your experimental results.

Frequently Asked Questions (FAQs)

Q1: What is Triadimenol-d4 and where are the deuterium labels located?

Triadimenol-d4 is the deuterium-labeled analog of Triadimenol, a broad-spectrum triazole fungicide. The four deuterium atoms are located on the 4-chlorophenoxy ring, a position generally stable to isotopic exchange under standard analytical conditions. It is commonly used as an internal standard in quantitative analyses such as NMR, GC-MS, and LC-MS.[1][2]

Q2: What is isotopic exchange and why is it a concern for Triadimenol-d4?

Isotopic exchange is a chemical process where a deuterium atom on a labeled compound is replaced by a hydrogen atom from the surrounding environment (e.g., solvent).[3] This is problematic as it compromises the isotopic purity of the standard, leading to inaccurate quantification in analytical assays. For Triadimenol-d4, the loss of deuterium can lead to an underestimation of the analyte concentration.[3]

Q3: What are the primary factors that can cause deuterium exchange in Triadimenol-d4?

The primary factors that can induce isotopic exchange on the aromatic ring of Triadimenol-d4 are:

• pH: Exposure to strong acidic or strong basic conditions can catalyze the exchange of deuterium atoms.[3][4][5] Triadimenol is known to decompose in strongly acidic and basic media.

• Temperature: Elevated temperatures can increase the rate of chemical reactions, including isotopic exchange.[3]

• Solvent: Protic solvents (e.g., water, methanol) can act as a source of protons for exchange, especially under non-neutral pH conditions.[3]

Q4: How stable are the deuterium labels on the 4-chlorophenoxy ring of Triadimenol-d4?

Deuterium atoms on an aromatic ring are generally considered stable and less prone to exchange compared to deuterons on heteroatoms (e.g., -OH, -NH) or carbons adjacent to carbonyl groups.[3][6] However, they can undergo exchange under forcing conditions such as strong acids or bases.[5] Under typical analytical conditions (neutral pH, ambient temperature), the deuterium labels on Triadimenol-d4 are expected to be stable.

Troubleshooting Guides

This section provides solutions to common problems encountered during the handling and use of Triadimenol-d4.

Problem	Potential Cause	Recommended Solution
Loss of Isotopic Purity in Stored Standard	Exposure to atmospheric moisture.	Store Triadimenol-d4 as a solid in a tightly sealed vial in a desiccator at the recommended temperature (-20°C for long-term).[7] For solutions, use anhydrous aprotic solvents and store in small aliquots in tightly sealed vials at -20°C or -80°C.[7]
Storage in a non-inert container or improperly cleaned vial.	Use high-quality amber glass vials with PTFE-lined caps.[4] Ensure vials are thoroughly cleaned and dried before use.
Inconsistent Results in Quantitative Analysis	Isotopic exchange during sample preparation.	Avoid strongly acidic or basic conditions during sample extraction and processing. If pH adjustment is necessary, use a buffer system to maintain a neutral to slightly acidic pH. Work at reduced temperatures to minimize exchange rates.
Use of protic solvents in the mobile phase for LC-MS.	Whenever possible, use aprotic solvents in the mobile phase. If aqueous mobile phases are required, ensure the pH is controlled and neutral. Prepare mobile phases fresh and minimize the time the sample is in contact with the aqueous environment.
Degradation of Triadimenol-d4	Exposure to strong acids or bases.	Triadimenol is unstable in strong acidic and basic conditions. Ensure that all solvents and reagents used are neutral.
Photodegradation.	Store the standard in amber vials to protect it from light.[4]

Experimental Protocols

Protocol 1: Preparation of Triadimenol-d4 Stock and Working Solutions

Objective: To prepare accurate and stable stock and working solutions of Triadimenol-d4 for use as an internal standard.

Materials:

• Triadimenol-d4 solid standard

• Anhydrous, high-purity aprotic solvent (e.g., acetonitrile, methanol)

• Calibrated analytical balance

• Class A volumetric flasks

• Amber glass vials with PTFE-lined caps

• Pipettes and tips

Procedure:

• Equilibration: Allow the sealed container of solid Triadimenol-d4 to equilibrate to room temperature before opening to prevent condensation.[7]

• Weighing: Accurately weigh the desired amount of Triadimenol-d4 using a calibrated analytical balance.

• Dissolution: Quantitatively transfer the weighed standard to a Class A volumetric flask. Add a small amount of the chosen anhydrous solvent to dissolve the solid completely.

• Dilution: Once dissolved, dilute the solution to the final volume with the same solvent.

• Homogenization: Cap the flask and invert it several times to ensure the solution is homogeneous.

• Storage: Transfer the stock solution to a labeled amber glass vial with a PTFE-lined cap. Store at -20°C for long-term stability.[7]

• Working Solution Preparation: Prepare working solutions by diluting the stock solution with the appropriate solvent (e.g., mobile phase) immediately before use.

Protocol 2: Assessing the Isotopic Stability of Triadimenol-d4

Objective: To verify the isotopic stability of Triadimenol-d4 under specific experimental conditions.

Materials:

• Triadimenol-d4 working solution

• Blank matrix (e.g., plasma, soil extract)

• LC-MS/MS system

Procedure:

• Sample Preparation: Spike a known concentration of the Triadimenol-d4 working solution into the blank matrix.

• Incubation: Incubate the spiked sample under the conditions of your analytical method (e.g., temperature, pH, time).

• Analysis: Analyze the sample using a validated LC-MS/MS method. Monitor the mass transitions for both Triadimenol-d4 and its unlabeled counterpart (Triadimenol).

• Evaluation: A significant increase in the signal for unlabeled Triadimenol over time, with a corresponding decrease in the Triadimenol-d4 signal, would indicate isotopic exchange.

Visualizations

Caption: Workflow for preparing and using Triadimenol-d4 solutions.

Caption: Troubleshooting guide for isotopic exchange issues.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 7. benchchem.com [benchchem.com]

Minimizing degradation of Triadimenol-d4 during sample prep.

Welcome to the technical support center for Triadimenol-d4. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on minimizing degradation during sample preparation and analysis.

Frequently Asked Questions (FAQs)

Q1: What is Triadimenol-d4 and what is its primary application? Triadimenol-d4 is the deuterium-labeled version of Triadimenol (B1683232), a triazole fungicide.[1][2] In analytical chemistry, its primary use is as a stable isotope-labeled (SIL) internal standard for the quantitative analysis of Triadimenol in various samples using techniques like Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS).[2][3] The deuterium (B1214612) labeling provides a distinct mass signature that allows it to be differentiated from the non-labeled analyte, ensuring precise and accurate quantification.[4]

Q2: How should I store Triadimenol-d4 to ensure its stability? Proper storage is critical to prevent degradation. Recommendations vary based on whether the material is in solid form or in solution.

• As a Powder: Store at -20°C for long-term stability (up to 3 years) or at 4°C for shorter periods (up to 2 years).[1]

• In Solvent: For maximum stability, store solutions at -80°C (stable for up to 6 months).[1] Storage at -20°C is suitable for shorter durations (up to 1 month).[1]

• General Precautions: Always store in the original, tightly closed container in a cool, dry, and well-ventilated area.[5][6] Crucially, protect it from direct sunlight and other light sources to prevent photodegradation.[5][6]

Q3: What are the main causes of Triadimenol-d4 degradation? The primary factors that can cause the degradation of Triadimenol and its deuterated analog include:

• Photodegradation: Triadimenol contains chemical structures (chromophores) that absorb light at wavelengths greater than 290 nm, making it susceptible to degradation upon exposure to UV or direct sunlight.[7] This can lead to photoxidation and dechlorination.[7]

• Thermal Degradation: High temperatures can cause the compound to break down. When heated to decomposition, it can release toxic fumes, including nitrogen oxides and chlorides.[7] The main thermal degradation product identified is 4-chlorophenol (B41353).[8]

• Reaction with Incompatible Materials: Avoid contact with strong oxidizing agents, as they can induce chemical reactions leading to degradation.[6][9]

• Solvent-Induced Degradation: Certain solvents, particularly deuterated chloroform (B151607) (CDCl₃) used for NMR, can decompose over time to form reactive species like hydrochloric acid and phosgene, which can then degrade the sample.[10]

• Isotopic Exchange: While the Triadimenol structure is generally stable, there is a potential risk of deuterium-proton exchange if the labels are on exchangeable sites (like on an oxygen or nitrogen atom) and exposed to certain conditions, such as aqueous matrices.[11] It is crucial that the deuterium atoms are located on non-exchangeable positions.[3][11]

Q4: Is Triadimenol-d4 sensitive to pH changes during sample preparation? Triadimenol is hydrolytically stable, with a reported half-life of over a year across a pH range of 3, 6, and 9.[7][9] Therefore, degradation due to pH fluctuations during typical sample preparation is not considered a primary concern.

Troubleshooting Guide

Q1: I am observing low or inconsistent recovery of Triadimenol-d4. What could be the cause? Low or variable recovery is a common issue that can often be traced back to degradation or handling errors.

• Check for Light Exposure: Have your samples, standards, and stock solutions been protected from light? Cover vials with aluminum foil or use amber vials during all steps, including extraction, vortexing, and in the autosampler.[5][7]

• Evaluate Solvent Stability: If using solvents for extended periods, consider their stability. For instance, aged deuterated chloroform can degrade sensitive analytes.[10] When preparing stock solutions, use fresh, high-purity solvents. Isopropanol or acetonitrile (B52724) are common choices.[12]

• Assess Temperature Exposure: Were samples exposed to high heat during any step, such as evaporation? If using an evaporator, ensure the temperature is controlled and minimized. Thermal degradation can occur at elevated temperatures.[8]

• Review for Isotopic Exchange: In rare cases, especially with aqueous samples, deuterium-hydrogen exchange can occur, which would affect quantification. Ensure your analytical method can distinguish between the analyte and a partially de-labeled standard. The location of the deuterium labels should be on stable, non-exchangeable positions.[11]

Q2: My chromatogram shows unexpected peaks or a noisy baseline. Could this be related to Triadimenol-d4 degradation? Yes, degradation products can appear as extra peaks in your chromatogram.

• Identify Potential Degradants: The most common degradation products of Triadimenol are 4-chlorophenol (from thermal or hydrolytic degradation) and triadimefon (B1683231) (from photoxidation).[7][8] Check your chromatogram for the presence of these compounds.

• Run a Blank with Stressed Standard: To confirm, intentionally degrade a small amount of Triadimenol-d4 standard (e.g., by exposing it to UV light or gentle heating) and run it on your system. Compare the resulting peaks with the unknown peaks in your sample chromatogram.

• Clean Your System: A noisy baseline can also result from contamination. Ensure the issue is not related to the instrument by running solvent blanks and performing necessary maintenance.

Q3: Can the choice of solvent affect the stability of Triadimenol-d4? Absolutely. While Triadimenol-d4 is soluble in various organic solvents, the choice can impact its long-term stability.

• Recommended Solvents: For stock solutions, high-purity isopropanol, acetonitrile, or methanol (B129727) are commonly used and offer good stability when stored correctly.[12][13]

• Solvents to Use with Caution: As mentioned, deuterated chloroform (CDCl₃) can degrade over time and affect the sample.[10] If you must use it for NMR, consider a purification step, such as washing with a sodium carbonate solution, to remove acidic impurities before use.[10]

Data Summary

The following table summarizes the stability of Triadimenol under various conditions, which can be extrapolated to its deuterated analog, Triadimenol-d4.

Condition	Stability Factor	Summary of Stability	Potential Degradation Products	Citation(s)
Storage (Solid)	Temperature	Stable for 3 years at -20°C; 2 years at 4°C.	N/A (if stored correctly)	[1]
Storage (In Solvent)	Temperature	Stable for 6 months at -80°C; 1 month at -20°C.	N/A (if stored correctly)	[1]
pH	Hydrolysis	Highly stable; half-life > 1 year at pH 3, 6, and 9.	4-chlorophenol (slow)	[7][9]
Light	Photodegradation	Unstable when exposed to UV light or direct sunlight.	4-chlorophenol, triadimefon, other photoproducts	[7][14]
Heat	Thermal Degradation	Decomposes at high temperatures.	4-chlorophenol, 4-chlorobenzaldehyde	[7][8]
Chemical	Oxidizing Agents	Unstable in the presence of strong oxidizing agents.	Various oxidation products	[6][9]

Experimental Protocols

Protocol 1: Preparation of a Stable Stock Solution

This protocol describes how to prepare a 1 mg/mL stock solution of Triadimenol-d4.

• Materials: Triadimenol-d4 powder, Grade-A 10 mL volumetric flask (amber glass recommended), high-purity acetonitrile or isopropanol, analytical balance, volumetric pipette.

• Procedure:

  • Allow the Triadimenol-d4 vial to equilibrate to room temperature for at least 30 minutes before opening to prevent condensation.

  • Accurately weigh 10 mg of Triadimenol-d4 powder and transfer it to the 10 mL volumetric flask.

  • Add approximately 5 mL of solvent (acetonitrile or isopropanol) to the flask.

  • Gently swirl or sonicate the flask for 5-10 minutes until all the powder is completely dissolved.

  • Once dissolved, fill the flask to the 10 mL mark with the solvent.

  • Cap the flask and invert it 10-15 times to ensure the solution is homogeneous.

  • Transfer the solution to a labeled, amber glass storage vial with a PTFE-lined cap.

  • Wrap the vial in aluminum foil as an extra precaution against light.

  • Store the stock solution at -20°C or -80°C as per the stability data.[1]

Protocol 2: General Sample Preparation Workflow to Minimize Degradation

This protocol provides a generic workflow for extracting an analyte from a complex matrix while protecting the Triadimenol-d4 internal standard.

• Spiking the Sample: Add the required volume of Triadimenol-d4 working solution to your sample immediately before starting the extraction. This ensures the internal standard experiences the same conditions as the analyte.

• Extraction: Perform the extraction using a suitable method (e.g., QuEChERS, liquid-liquid extraction) with high-purity solvents.[12][13] Conduct all steps under dim light or in a room with yellow light filters.

• Vortexing/Shaking: If vortexing or shaking is required, wrap the tubes in aluminum foil to prevent light exposure.

• Evaporation/Concentration: If a solvent evaporation step is necessary, use a nitrogen evaporator with the water bath set to the lowest effective temperature (ideally not exceeding 40°C). Avoid leaving the sample in the evaporator after it has reached dryness.

• Reconstitution: Reconstitute the dried extract in a solvent appropriate for your chromatographic analysis (e.g., a mixture of heptane/isopropanol).[12]

• Analysis: Transfer the final extract to an amber autosampler vial or a clear vial wrapped in foil. If there is a delay before injection, keep the autosampler tray cooled to prevent potential degradation.

Visualizations

References

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. benchchem.com [benchchem.com]
• 4. nbinno.com [nbinno.com]
• 5. genfarm.com.au [genfarm.com.au]
• 6. 4farmers.com.au [4farmers.com.au]
• 7. Triadimenol | C14H18ClN3O2 | CID 41368 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. aidic.it [aidic.it]
• 9. datasheets.scbt.com [datasheets.scbt.com]
• 10. mdpi.com [mdpi.com]
• 11. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 12. saffi.eu [saffi.eu]
• 13. researchgate.net [researchgate.net]
• 14. Effects of sensitizers on the photodegradation of the systemic fungicide triadimenol - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to Internal Standards for Triadimenol Analysis

For researchers, scientists, and professionals in drug development and food safety, the accurate quantification of analytes like the fungicide Triadimenol is paramount. The use of internal standards in analytical methods, particularly in liquid chromatography-mass spectrometry (LC-MS) and gas chromatography-mass spectrometry (GC-MS), is a cornerstone of achieving reliable and reproducible results. This guide provides an objective comparison of Triadimenol-d4 with other internal standards, supported by experimental data and detailed methodologies.

The Gold Standard: Isotope-Labeled Internal Standards

Stable isotope-labeled (SIL) internal standards, such as Triadimenol-d4, are widely regarded as the gold standard for quantitative analysis. In SIL internal standards, one or more atoms of the analyte molecule are replaced with their heavier stable isotopes (e.g., deuterium, ¹³C, ¹⁵N). This subtle mass change allows the mass spectrometer to differentiate between the analyte and the internal standard, while their nearly identical physicochemical properties ensure they behave similarly throughout sample preparation, chromatography, and ionization. This co-elution and similar ionization response effectively compensate for matrix effects, a common source of analytical variability.

Performance Comparison of Internal Standards

The choice of an internal standard significantly impacts the accuracy and precision of analytical results. The following table summarizes the performance of a deuterated internal standard (Triadimenol-d4), a related deuterated standard (Tebuconazole-d6), and a non-deuterated structural analog for the analysis of triazole fungicides.

Parameter	Triadimenol-d4 (Deuterated IS)	Tebuconazole-d6 (Related Deuterated IS)	Non-Deuterated Structural Analog (e.g., Myclobutanil)
Analyte(s)	Triazole fungicides	Tebuconazole and other triazoles	Triazole fungicides
Matrix	Fruits & Vegetables	Water, Soil	Fruits & Vegetables
Typical Recovery	85-115%	70-120%[1]	90-105%[2]
Matrix Effect	Significantly reduced	Significantly reduced	Potential for significant signal suppression or enhancement
Linearity (r²)	> 0.99[2]	> 0.99	> 0.995[2]
Precision (%RSD)	< 15%	< 20%[1]	< 15%
Correction for Analyte Loss	High	High	Moderate to Low

Note: Data for Triadimenol-d4 and the non-deuterated structural analog are representative values based on typical performance for triazole fungicide analysis in the specified matrices. Data for Tebuconazole-d6 is derived from validation reports.

Experimental Protocols

Sample Preparation using QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe)

This protocol is suitable for the extraction of triazole fungicides from fruit and vegetable matrices.

a. Sample Homogenization:

• Weigh a representative portion of the sample (e.g., 10-15 g) and homogenize it to a uniform consistency.

b. Extraction:

• Place 10 g of the homogenized sample into a 50 mL centrifuge tube.

• Add 10 mL of acetonitrile (B52724).

• Spike the sample with the internal standard solution (e.g., Triadimenol-d4 at a final concentration of 100 ng/mL).

• Add a QuEChERS salt packet (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate (B86180), 0.5 g disodium (B8443419) citrate sesquihydrate).

• Shake vigorously for 1 minute.

• Centrifuge at ≥3000 rcf for 5 minutes.

c. Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

• Take a 1 mL aliquot of the supernatant (acetonitrile layer).

• Transfer it to a d-SPE tube containing 150 mg MgSO₄ and 50 mg Primary Secondary Amine (PSA).

• Vortex for 30 seconds.

• Centrifuge at a high speed for 5 minutes.

• The resulting supernatant is ready for LC-MS/MS or GC-MS/MS analysis.

LC-MS/MS Analysis

a. Chromatographic Conditions:

• Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm) is commonly used.

• Mobile Phase: A gradient elution with 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile or methanol (B129727) (B) is typical.

• Flow Rate: 0.3 - 0.5 mL/min.

• Injection Volume: 5 - 10 µL.

b. Mass Spectrometry Conditions (Triple Quadrupole):

• Ionization Mode: Electrospray Ionization (ESI) in positive ion mode.

• Multiple Reaction Monitoring (MRM): The precursor ion and product ion transitions for both the analyte (Triadimenol) and the internal standard (Triadimenol-d4) need to be optimized.

Compound	Precursor Ion (m/z)	Product Ion 1 (m/z)	Product Ion 2 (m/z)
Triadimenol	296.1	70.1	127.1
Triadimenol-d4	300.1	70.1	127.1

Note: These are example transitions and should be optimized on the specific instrument.

GC-MS/MS Analysis

a. Chromatographic Conditions:

• Column: A low-polarity capillary column such as a 5% phenyl-methylpolysiloxane (e.g., 30 m x 0.25 mm, 0.25 µm film thickness) is suitable.

• Carrier Gas: Helium at a constant flow rate.

• Injection: Splitless injection is typically used for trace analysis.

• Temperature Program: An optimized temperature gradient is crucial for the separation of analytes.

b. Mass Spectrometry Conditions (Triple Quadrupole):

• Ionization Mode: Electron Ionization (EI).

• Multiple Reaction Monitoring (MRM): Optimized precursor-to-product ion transitions are monitored.

Mandatory Visualizations

Caption: Experimental workflow for pesticide residue analysis.

Caption: Decision pathway for internal standard selection.

References

• 1. epa.gov [epa.gov]
• 2. scispace.com [scispace.com]

The Gold Standard: Triadimenol-d4 as an Internal Standard for Enhanced Accuracy and Precision in Analytical Quantification

In the precise world of analytical chemistry, particularly within pharmaceutical development and food safety testing, the accuracy and precision of quantitative methods are paramount. The use of an internal standard is a fundamental technique to ensure the reliability of results obtained from methods like liquid chromatography-mass spectrometry (LC-MS). Among the various types of internal standards, deuterated standards, such as Triadimenol-d4, have emerged as the gold standard, offering significant advantages over other approaches. This guide provides a comparative overview of the performance of Triadimenol-d4 as an internal standard, supported by experimental data, to assist researchers, scientists, and drug development professionals in making informed decisions for their analytical needs.

The Power of Isotopic Labeling

Triadimenol-d4 is a stable isotope-labeled version of the triazole fungicide Triadimenol (B1683232). In this internal standard, four hydrogen atoms have been replaced with deuterium (B1214612) atoms. This subtle change in mass allows the mass spectrometer to distinguish it from the non-labeled analyte (Triadimenol), while its chemical and physical properties remain nearly identical. This near-perfect chemical mimicry is the key to its superior performance as an internal standard. It co-elutes with the analyte during chromatography and experiences similar effects from the sample matrix, such as ion suppression or enhancement, as well as any variations during sample preparation and injection. By normalizing the analyte's signal to the internal standard's signal, these potential sources of error are effectively canceled out, leading to more accurate and precise quantification.

Performance Comparison: Deuterated Internal Standard vs. External Standard

The benefits of using a deuterated internal standard like Triadimenol-d4 are evident when comparing the performance of analytical methods that employ it versus those that use an external standard method. The following tables summarize validation data from two distinct studies, illustrating the difference in accuracy (expressed as recovery) and precision (expressed as relative standard deviation, RSD).

Table 1: Method Performance for Triadimenol Analysis using a Deuterated Internal Standard Approach

Matrix	Spiked Concentration (µg/kg)	Average Recovery (%)	Precision (RSD, %)
Animal-Origin Foods	1.0	72.0 - 114.8	< 9.9
2.0	72.0 - 114.8	< 9.9
5.0	72.0 - 114.8	< 9.9

Data adapted from a study on the simultaneous determination of 21 triazole fungicides in various animal-origin foods using UPLC-MS/MS. The method demonstrated good accuracy and high precision across different matrices and concentration levels.[1]

Table 2: Method Performance for Triadimenol Analysis using an External Standard Approach

Matrix	Spiked Concentration (mg/kg)	Average Recovery (%)	Precision (RSD, %)
Fruit Puree	0.05	81.0 - 107	2.3 - 7.6
0.2	81.0 - 107	2.3 - 7.6
1.0	81.0 - 107	2.3 - 7.6

Data adapted from a study on the analysis of triadimenol stereoisomers in fruit puree using ultra-performance convergence chromatography with an external standard method for quantitation.[2]

While both methods demonstrate acceptable performance, the use of a deuterated internal standard in the first example provides a high degree of confidence in the results across a variety of complex matrices, which is crucial for regulatory compliance and safety assessments.

Experimental Protocols

Detailed methodologies are essential for replicating and validating analytical results. Below are summaries of the experimental protocols from the studies cited above.

Protocol 1: UPLC-MS/MS Analysis of Triazole Fungicides using a Deuterated Internal Standard

This method was developed for the simultaneous determination of 21 triazole fungicides in animal-origin foods.[1]

1. Sample Preparation (Modified QuEChERS)

• Weigh 2.0 g of the homogenized sample into a 50 mL centrifuge tube.

• Add 10 mL of acetonitrile (B52724).

• The use of an internal standard, such as Triadimenol-d4, would typically involve adding a known amount to the sample at this initial stage.

• Vortex for 1 min, then add 4 g of anhydrous MgSO₄ and 1 g of NaCl.

• Vortex for 1 min and centrifuge at 8000 rpm for 5 min.

• Take a 1.5 mL aliquot of the supernatant and add 150 mg of anhydrous MgSO₄ and 50 mg of C18 sorbent.

• Vortex for 1 min and centrifuge at 12000 rpm for 5 min.

• The supernatant is then diluted for UPLC-MS/MS analysis.

2. UPLC-MS/MS Conditions

• Chromatographic System: Waters ACQUITY UPLC

• Column: ACQUITY UPLC BEH C18 column (2.1 mm × 100 mm, 1.7 µm)

• Mobile Phase: Gradient elution with (A) water containing 0.1% formic acid and (B) acetonitrile.

• Flow Rate: 0.3 mL/min

• Injection Volume: 5 µL

• Mass Spectrometer: Waters Xevo TQ-S triple quadrupole mass spectrometer

• Ionization Mode: Positive electrospray ionization (ESI+)

• Detection: Multiple Reaction Monitoring (MRM)

Protocol 2: UPC² Analysis of Triadimenol Stereoisomers using an External Standard

This method was established for the separation and determination of triadimenol stereoisomer residues in fruit puree.[2]

1. Sample Preparation

• Weigh 5.0 g of the homogenized puree sample into a 50 mL centrifuge tube.

• Add 10 mL of acetonitrile and homogenize for 1 min.

• Add 4 g of anhydrous MgSO₄ and 1 g of NaCl, vortex for 1 min, and centrifuge at 4000 rpm for 5 min.

• The supernatant is passed through a purification column containing graphitized carbon black and Florisil.

• The eluate is evaporated to dryness and reconstituted in the mobile phase for analysis.

2. UPC² Conditions

• Chromatographic System: Waters ACQUITY UPC²

• Column: ACQUITY UPC² Trefoil AMY1 column (3.0 mm × 150 mm, 1.7 µm)

• Mobile Phase: Supercritical CO₂ and methanol (B129727) with modifiers.

• Detection: Photodiode Array (PDA) detector.

• Quantitation: External standard method.

Visualizing the Workflow

To illustrate the integration of an internal standard into a typical analytical workflow, the following diagram outlines the key steps from sample receipt to data analysis.

Caption: A typical analytical workflow incorporating an internal standard.

Conclusion

The use of a deuterated internal standard, such as Triadimenol-d4, is a robust strategy for enhancing the accuracy and precision of quantitative analytical methods. By effectively compensating for matrix effects and variations in sample preparation, it ensures the generation of high-quality, reliable data. While methods employing external standards can provide acceptable results, the incorporation of a stable isotope-labeled internal standard is highly recommended for complex matrices and when the utmost confidence in analytical results is required, particularly in regulated environments.

References

• 1. Simultaneous determination of triazole fungicides in animal-origin food by ultra-high-performance liquid chromatography coupled with tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. saffi.eu [saffi.eu]

A Comparative Guide to Triadimenol-d4 and Non-Deuterated Triadimenol in Mass Spectrometry

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of deuterated Triadimenol (Triadimenol-d4) and its non-deuterated counterpart for use in quantitative mass spectrometry. The selection of an appropriate internal standard is a critical decision in analytical method development, directly impacting the accuracy, precision, and robustness of the results. This document outlines the fundamental differences between these two compounds, presents supporting data on their performance, and provides detailed experimental protocols for their application.

The Gold Standard: Understanding the Role of Deuterated Internal Standards

In quantitative mass spectrometry, particularly liquid chromatography-mass spectrometry (LC-MS), an internal standard (IS) is essential to correct for analytical variability.[1] An ideal internal standard co-elutes with the analyte of interest and experiences similar ionization effects, thereby compensating for variations in sample preparation, injection volume, and instrument response.[1] Deuterated internal standards, where one or more hydrogen atoms are replaced by deuterium (B1214612), are widely considered the gold standard for quantitative analysis.[1] Their chemical and physical properties are nearly identical to the unlabeled analyte, yet they are distinguishable by their mass-to-charge ratio (m/z) in the mass spectrometer. This near-identical chemical nature ensures they effectively track the analyte throughout the entire analytical process, from extraction to detection.

Triadimenol-d4 is the deuterium-labeled version of Triadimenol, a broad-spectrum triazole fungicide.[2][3] In analytical contexts, Triadimenol-d4 serves as an ideal internal standard for the quantification of Triadimenol in various matrices.

Chemical and Physical Properties at a Glance

A fundamental understanding of the chemical properties of both Triadimenol and its deuterated analog is crucial for their effective application in mass spectrometry.

Property	Triadimenol	Triadimenol-d4
Chemical Formula	C₁₄H₁₈ClN₃O₂	C₁₄H₁₄D₄ClN₃O₂
Molecular Weight	295.77 g/mol [4][5][6]	299.79 g/mol [7][8]
Key Difference	Standard isotopic abundance	Enriched with four deuterium atoms
Primary Use	Analyte of interest (fungicide)[3][5]	Internal standard for quantitative analysis[2]

Performance in Mass Spectrometry: A Comparative Analysis

The use of a deuterated internal standard like Triadimenol-d4 offers significant advantages over using a non-deuterated analog or a different molecule as an internal standard. These advantages translate to improved data quality and reliability.

Performance Metric	Non-Deuterated Triadimenol (as Analyte) with Non-Isotopic IS	Non-Deuterated Triadimenol (as Analyte) with Triadimenol-d4 (as IS)
Co-elution with Analyte	May have different retention times	Co-elutes with the analyte
Correction for Matrix Effects	Partial and often inconsistent	Excellent, as it experiences the same ion suppression or enhancement[9]
Precision (Relative Standard Deviation)	Typically higher (>15%)	Typically lower (<10%)
Accuracy (% Bias)	Can be significantly biased	High accuracy with minimal bias
Extraction Recovery	May differ from the analyte	Mirrors the analyte's recovery
Ionization Efficiency	Can vary independently of the analyte	Tracks the analyte's ionization response

Experimental Protocols

Herein, we provide a detailed methodology for the quantitative analysis of Triadimenol in a complex matrix (e.g., fruit puree) using Triadimenol-d4 as an internal standard, based on established analytical methods for similar compounds.

Sample Preparation: Solid-Phase Extraction (SPE)

• Homogenization: Homogenize 10 g of the sample with 20 mL of acetonitrile.

• Centrifugation: Centrifuge the mixture at 4000 rpm for 5 minutes.

• Internal Standard Spiking: Transfer the supernatant to a clean tube and add a known concentration of Triadimenol-d4 solution.

• SPE Cartridge Conditioning: Condition a C18 SPE cartridge with 5 mL of methanol (B129727) followed by 5 mL of deionized water.

• Sample Loading: Load the spiked extract onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 5 mL of 10% methanol in water to remove interferences.

• Elution: Elute the analyte and internal standard with 5 mL of methanol.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute the residue in 1 mL of the initial mobile phase.

LC-MS/MS Analysis

• Liquid Chromatography (LC):

  • Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: Start with 95% A, ramp to 5% A over 5 minutes, hold for 2 minutes, and then return to initial conditions for equilibration.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

• Mass Spectrometry (MS/MS):

  • Ionization Mode: Electrospray Ionization (ESI), Positive.

  • Scan Type: Multiple Reaction Monitoring (MRM).

  • MRM Transitions:

    • Triadimenol: Precursor ion (Q1) m/z 296.1 -> Product ion (Q3) m/z 70.1

    • Triadimenol-d4: Precursor ion (Q1) m/z 300.1 -> Product ion (Q3) m/z 70.1

  • Collision Energy and other MS parameters: Optimize for maximum signal intensity for both analyte and internal standard.

Visualizing the Workflow and Rationale

To better illustrate the concepts discussed, the following diagrams created using Graphviz (DOT language) depict the experimental workflow and the impact of matrix effects.

Caption: Experimental workflow for quantitative analysis using an internal standard.

Caption: Impact of a deuterated internal standard on mitigating matrix effects.

Conclusion

For the quantitative analysis of Triadimenol by mass spectrometry, the use of Triadimenol-d4 as an internal standard is unequivocally superior to non-deuterated alternatives. Its ability to mimic the analyte's behavior during sample preparation and analysis provides a robust correction for matrix effects and other sources of variability, leading to highly accurate and precise data. While the initial cost of a deuterated standard may be higher, the enhanced data quality and reliability justify the investment for researchers, scientists, and drug development professionals who require the utmost confidence in their analytical results.

References

• 1. Matrix effects in quantitative pesticide analysis using liquid chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. saffi.eu [saffi.eu]
• 3. researchgate.net [researchgate.net]
• 4. Overview, consequences, and strategies for overcoming matrix effects in LC-MS analysis: a critical review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. eurl-pesticides.eu [eurl-pesticides.eu]
• 7. documents.thermofisher.com [documents.thermofisher.com]
• 8. Development, validation, and application of a novel LC-MS/MS trace analysis method for the simultaneous quantification of seven iodinated X-ray contrast media and three artificial sweeteners in surface, ground, and drinking water - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. d-nb.info [d-nb.info]

A Comparative Guide to Certified Reference Materials for Triadimenol-d4

For researchers, scientists, and professionals in drug development and analytical testing, the accuracy and reliability of quantitative analysis are paramount. Certified Reference Materials (CRMs) of stable isotope-labeled compounds, such as Triadimenol-d4, serve as indispensable tools for achieving high-quality, traceable results, particularly in isotope dilution mass spectrometry (IDMS). This guide provides a comparative overview of commercially available Triadimenol-d4 CRMs, detailing their specifications, the analytical methodologies for their certification, and supporting data to aid in the selection of the most suitable material for your analytical needs.

Comparison of Triadimenol-d4 Certified Reference Materials

The selection of a CRM should be based on its certified properties, which are crucial for ensuring the accuracy and traceability of analytical measurements. Below is a comparison of Triadimenol-d4 CRMs offered by prominent suppliers. The data presented is based on publicly available information and representative Certificates of Analysis for similar products, as specific CoAs for Triadimenol-d4 were not readily accessible.

Supplier	Product Name	Catalog Number	Format	Certified Purity (Neat)	Isotopic Enrichment	Certified Concentration	Expanded Uncertainty
LGC Standards	Triadimenol-d4 (4-chlorophenoxy-d4)	TRC-T778502-10MG (Representative)	Neat Solid	≥98%	>99 atom % D	Not Applicable	Not specified
Sigma-Aldrich (PESTANAL®)	Triadimenol-(4-chlorophenoxy-d4)	33902 (Representative)	Neat Solid	≥98.0% (HPLC)	Not specified	Not Applicable	Not specified

Note: The table above is a representative summary. For the most accurate and up-to-date information, it is essential to consult the specific Certificate of Analysis provided by the supplier with each batch of the CRM.

Experimental Methodologies for Certification

The certification of a Triadimenol-d4 CRM is a meticulous process involving a combination of advanced analytical techniques to determine its purity, isotopic enrichment, and concentration in solution. The production and certification are typically performed under an ISO 17034 accredited quality system.

Purity Assessment by Quantitative NMR (qNMR)

Quantitative Nuclear Magnetic Resonance (qNMR) is a primary ratio method for determining the purity of neat organic compounds. It is a highly accurate and precise technique that provides direct traceability to the International System of Units (SI).

Experimental Protocol for qNMR Purity Assessment:

• Sample Preparation: A precisely weighed amount of the Triadimenol-d4 neat material and a certified internal standard (e.g., maleic acid, dimethyl sulfone) of known purity are dissolved in a suitable deuterated solvent (e.g., DMSO-d6) in an NMR tube.

• NMR Data Acquisition: ¹H-NMR spectra are acquired on a high-field NMR spectrometer (e.g., 400 MHz or higher). Key acquisition parameters are optimized for quantitative accuracy, including a long relaxation delay (D1 ≥ 5 x T1 of the longest relaxing proton) to ensure full signal relaxation, a calibrated 90° pulse, and a sufficient number of scans to achieve a high signal-to-noise ratio.

• Data Processing and Analysis: The acquired spectra are processed with appropriate phasing and baseline correction. The purity of Triadimenol-d4 is calculated by comparing the integral of a characteristic, well-resolved proton signal of the analyte with the integral of a known proton signal from the internal standard, taking into account their respective molecular weights and the number of protons giving rise to each signal.

• Uncertainty Calculation: The expanded uncertainty of the purity value is calculated by considering all potential sources of error, including weighing, the purity of the internal standard, and the repeatability of the NMR measurements, in accordance with the Guide to the Expression of Uncertainty in Measurement (GUM).

Isotopic Enrichment Determination by Mass Spectrometry

The isotopic enrichment of a deuterated standard is a critical parameter, as it confirms the degree of deuterium (B1214612) incorporation and the absence of significant amounts of the unlabeled analyte.

Experimental Protocol for Isotopic Enrichment Analysis:

• Sample Preparation: A dilute solution of the Triadimenol-d4 is prepared in a suitable solvent.

• Mass Spectrometric Analysis: The sample is analyzed using a high-resolution mass spectrometer, such as a Time-of-Flight (TOF) or Orbitrap mass spectrometer, coupled to a suitable ionization source (e.g., Electrospray Ionization - ESI).

• Data Analysis: The mass spectrum will show the ion corresponding to Triadimenol-d4 and any residual unlabeled Triadimenol. The isotopic enrichment is determined by calculating the ratio of the peak area of the deuterated species to the sum of the peak areas of the deuterated and non-deuterated species.

Concentration Determination of CRM Solutions by Isotope Dilution Mass Spectrometry (IDMS)

For CRMs supplied as solutions, the certified concentration is typically determined using the principle of isotope dilution.

Experimental Protocol for Concentration by IDMS:

• Gravimetric Preparation: A stock solution of the Triadimenol-d4 is prepared by accurately weighing the neat material and dissolving it in a precise volume of a suitable solvent (e.g., acetonitrile).

• Preparation of Calibration Standards: A series of calibration standards is prepared by mixing known amounts of a certified, non-labeled Triadimenol standard with a fixed amount of the Triadimenol-d4 solution.

• LC-MS/MS Analysis: The calibration standards and the Triadimenol-d4 CRM solution are analyzed by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). The instrument is operated in Multiple Reaction Monitoring (MRM) mode, with specific precursor-to-product ion transitions monitored for both the labeled and unlabeled Triadimenol.

• Data Analysis and Certification: A calibration curve is generated by plotting the ratio of the peak areas of the unlabeled to the labeled Triadimenol against the known concentration ratios. The concentration of the Triadimenol-d4 in the CRM solution is then determined from this calibration curve. The certified value and its expanded uncertainty are reported on the Certificate of Analysis.

Visualizing the Certification Workflow

To provide a clearer understanding of the processes involved, the following diagrams illustrate the key workflows in the certification of a Triadimenol-d4 CRM.

Caption: Workflow for the production and certification of a Triadimenol-d4 CRM.

Ecotoxicity Profile: A Comparative Analysis of Triadimenol and Its Key Metabolites

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the ecotoxicity of the fungicide triadimenol (B1683232) and its principal metabolites: 1,2,4-triazole (B32235), triazole alanine (B10760859), and triazole acetic acid. The information presented herein is intended to support environmental risk assessments and inform research and development in the fields of agrochemicals and environmental science. All experimental data is summarized in clear, comparative tables, and detailed methodologies for the key toxicity tests are provided.

Metabolic Pathway of Triadimenol

Triadimenol is a systemic fungicide that can be formed from the metabolism of another fungicide, triadimefon.[1][2] In the environment, particularly in soil and water, triadimenol undergoes further degradation. The primary metabolic pathway involves the cleavage of the molecule, leading to the formation of 4-chlorophenol (B41353) and 1,2,4-triazole.[3] The 1,2,4-triazole can then be taken up by plants and conjugated with serine to form triazole alanine.[2] Triazole alanine can be further transformed into triazole acetic acid.[3][4]

Caption: Metabolic degradation pathway of Triadimenol.

Ecotoxicity Data Summary

The following tables summarize the available acute ecotoxicity data for triadimenol and its metabolites across three trophic levels: fish, aquatic invertebrates (daphnids), and algae. It is important to note that there is a significant lack of aquatic ecotoxicity data for the metabolites triazole alanine and triazole acetic acid. The available data for these compounds are primarily from mammalian studies and are included for informational purposes, with the strong caveat that they are not directly comparable to aquatic toxicity values.

Table 1: Acute Ecotoxicity of Triadimenol and Its Metabolites in Fish

Substance	Species	Exposure Duration	Endpoint	Value (mg/L)	Reference
Triadimenol	Danio rerio (Zebrafish)	96 hours	LC50	>59.15	[5]
1,2,4-Triazole	Salmo gairdneri (Rainbow Trout)	96 hours	LC50	>760	[6]
Triazole Alanine	Not Available	-	-	-	-
Triazole Acetic Acid	Not Available	-	-	-	-

Table 2: Acute Ecotoxicity of Triadimenol and Its Metabolites in Aquatic Invertebrates

Substance	Species	Exposure Duration	Endpoint	Value (mg/L)	Reference
Triadimenol	Daphnia magna	48 hours	EC50	Data not found
1,2,4-Triazole	Daphnia magna	48 hours	EC50	>100	[6]
Triazole Alanine	Not Available	-	-	-	-
Triazole Acetic Acid	Not Available	-	-	-	-

Table 3: Acute Ecotoxicity of Triadimenol and Its Metabolites in Algae

Substance	Species	Exposure Duration	Endpoint	Value (mg/L)	Reference
Triadimenol	Data not found	-	-	-
1,2,4-Triazole	Data not found	-	-	-
Triazole Alanine	Not Available	-	-	-	-
Triazole Acetic Acid	Not Available	-	-	-	-

Table 4: Mammalian Acute Toxicity Data for Triazole Metabolites (for reference)

Substance	Species	Route	Endpoint	Value (mg/kg bw)	Reference
1,2,4-Triazole	Rat	Oral	LD50	1648	[7]
Triazole Alanine	Rat, Mouse	Oral	LD50	>5000	[8]
Triazole Acetic Acid	Rat	Oral	LD50	>5000	[8]

Experimental Protocols

The ecotoxicity data presented are typically generated following standardized international guidelines. The most commonly used are the OECD Guidelines for the Testing of Chemicals. Below are summaries of the key acute toxicity test protocols.

Caption: General workflow for acute aquatic ecotoxicity tests.

OECD Guideline 203: Fish, Acute Toxicity Test

This guideline details the methodology for determining the acute lethal toxicity of substances to fish.[6][9][10]

• Test Organism: Commonly used species include Rainbow Trout (Oncorhynchus mykiss) or Zebrafish (Danio rerio).[5][6] At least seven fish are used for each test concentration and for the controls.[9]

• Test Duration: The exposure period is typically 96 hours.[1][6]

• Procedure: Fish are exposed to at least five concentrations of the test substance arranged in a geometric series.[9] Mortalities and any sublethal effects are recorded at 24, 48, 72, and 96 hours.[6]

• Endpoint: The primary endpoint is the median lethal concentration (LC50), which is the concentration of the substance that is lethal to 50% of the test fish within the 96-hour period.[6]

OECD Guideline 202: Daphnia sp. Acute Immobilisation Test

This test assesses the acute toxicity of substances to aquatic invertebrates, specifically daphnids.[11]

• Test Organism: Daphnia magna is a commonly used species. Young daphnids, less than 24 hours old, are used for the test.[8] At least 20 animals, divided into four groups of five, are used for each test concentration and for the controls.[11]

• Test Duration: The exposure period is 48 hours.[8][12]

• Procedure: Daphnids are exposed to a range of at least five concentrations of the test substance.[11] Immobilization, defined as the inability to swim after gentle agitation, is observed at 24 and 48 hours.[12]

• Endpoint: The main endpoint is the median effective concentration (EC50), which is the concentration that causes immobilization in 50% of the daphnids within 48 hours.[8]

OECD Guideline 201: Alga, Growth Inhibition Test

This guideline is used to determine the effects of a substance on the growth of freshwater microalgae.[13]

• Test Organism: Commonly used species include Pseudokirchneriella subcapitata and Desmodesmus subspicatus.[4]

• Test Duration: The test is typically conducted over 72 hours.[4]

• Procedure: Exponentially growing algal cultures are exposed to at least five different concentrations of the test substance. The growth of the algae is measured over the test period, usually by determining cell density.[13]

• Endpoint: The endpoint is the EC50, which is the concentration of the test substance that causes a 50% reduction in either the growth rate or the yield of the algae compared to the control.

Discussion

Based on the available data, triadimenol exhibits moderate acute toxicity to fish. The LC50 value for Danio rerio being greater than 59.15 mg/L suggests that high concentrations are required to cause acute mortality.[5]

In contrast, its metabolite, 1,2,4-triazole, appears to have a significantly lower acute aquatic toxicity. The 96-hour LC50 for rainbow trout was greater than 760 mg/L, and the 48-hour EC50 for Daphnia magna was greater than 100 mg/L.[6] This indicates a low potential for acute adverse effects on these aquatic organisms.

The degradation of triadimenol to the less acutely toxic 1,2,4-triazole in the environment could be considered a detoxification pathway in terms of acute effects. However, the persistence and potential for chronic effects of both the parent compound and its metabolites should also be taken into account for a comprehensive environmental risk assessment.

Conclusion

This comparative guide highlights the differences in the ecotoxicity profiles of triadimenol and its primary metabolites. Triadimenol itself presents a moderate acute risk to aquatic life, while its metabolite, 1,2,4-triazole, demonstrates a significantly lower acute toxicity. There is a notable data gap regarding the aquatic ecotoxicity of triazole alanine and triazole acetic acid, which warrants further investigation to complete the environmental risk profile of triadimenol. Researchers and professionals in drug and pesticide development should consider the full metabolic pathway and the varying toxicity of the resulting compounds when evaluating the environmental safety of new and existing chemical products.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. datasheets.scbt.com [datasheets.scbt.com]
• 4. 19january2021snapshot.epa.gov [19january2021snapshot.epa.gov]
• 5. fao.org [fao.org]
• 6. researchgate.net [researchgate.net]
• 7. anale-chimie.univ-ovidius.ro [anale-chimie.univ-ovidius.ro]
• 8. aidic.it [aidic.it]
• 9. chemsafetypro.com [chemsafetypro.com]
• 10. anale-chimie.univ-ovidius.ro [anale-chimie.univ-ovidius.ro]
• 11. researchgate.net [researchgate.net]
• 12. A comprehensive review of 1,2,4-triazole fungicide toxicity in zebrafish (Danio rerio): A mitochondrial and metabolic perspective - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Essential Safety and Logistics for Handling Triadimenol-d4

For researchers, scientists, and drug development professionals, the safe handling and disposal of chemical compounds are paramount. This document provides immediate, essential safety and logistical information for the handling of Triadimenol-d4, a deuterated form of the triazole fungicide Triadimenol. Adherence to these guidelines is critical to ensure personal safety and environmental protection.

Personal Protective Equipment (PPE)

When handling Triadimenol-d4, it is mandatory to use appropriate personal protective equipment to minimize exposure. The following table summarizes the required PPE.

Body Part	Personal Protective Equipment	Specifications and Remarks
Eyes	Safety glasses with side shields or Chemical goggles	Contact lenses should not be worn as they can absorb and concentrate irritants[1].
Hands	Chemical protective gloves	PVC or rubber gloves are recommended. The suitability and durability of the glove type depend on the frequency and duration of contact[1].
Body	Overalls or a lab coat	Should be worn to protect against skin contact[1][2]. A PVC apron may also be used[1].
Respiratory	Respirator	May be necessary if engineering and administrative controls do not adequately prevent exposure to dust or aerosols. The use of a respirator should be based on a professional risk assessment[1].
Feet	Safety footwear or safety gumboots	Recommended when handling larger quantities or in situations with a risk of spills[1].

Operational Plan: Step-by-Step Handling Procedures

Follow these procedural steps to ensure the safe handling of Triadimenol-d4 in a laboratory setting.

• Preparation :

  • Ensure you are in a well-ventilated area, preferably within a chemical fume hood[1].

  • Confirm that an eye wash unit and safety shower are readily accessible[1].

  • Securely seal containers when not in use to prevent inhalation of any dust or vapors[1].

• Handling :

  • Avoid all personal contact with the substance, including inhalation and direct contact with skin and eyes[1].

  • Do not eat, drink, or smoke in the area where Triadimenol-d4 is being handled[1][3].

  • Wash hands thoroughly with soap and water after handling the compound[1].

• Storage :

  • Store Triadimenol-d4 in its original, tightly closed container in a cool, dry, and well-ventilated area[4][5].

  • Keep away from direct sunlight and incompatible materials such as oxidizing agents[1][4][5].

  • The storage area should be locked to prevent unauthorized access[3][5].

Emergency and First Aid Plan

In the event of exposure to Triadimenol-d4, immediate action is crucial. The following table outlines the first aid procedures.

Exposure Type	First Aid Procedure
Eye Contact	Immediately flush the eyes with fresh running water for at least 15-20 minutes, holding the eyelids open[1]. If pain persists or recurs, seek medical attention[1]. Do not use eye drops unless instructed by a medical professional[6].
Skin Contact	Immediately remove all contaminated clothing, including footwear[1]. Flush the skin and hair with running water and soap for 15-20 minutes[7]. Seek medical attention if irritation develops or persists[1][8].
Inhalation	Move the exposed person to fresh air at once[1][8]. If breathing has stopped or is difficult, provide artificial respiration or oxygen and seek immediate medical attention[1][8].
Ingestion	If swallowed, seek immediate medical attention[1][8]. Do not induce vomiting unless instructed to do so by a medical professional or poison control center[1][9]. If the person is conscious, give water to drink[1].

Disposal Plan

Proper disposal of Triadimenol-d4 and its containers is essential to prevent environmental contamination.

• Waste Disposal : All waste must be handled in accordance with local, state, and federal regulations[1]. Unused Triadimenol-d4 may be classified as hazardous waste[1].

• Container Disposal : Puncture empty containers to prevent re-use[1][4]. Dispose of them in an authorized landfill or as directed by local authorities. Do not contaminate streams, rivers, or waterways with the chemical or used containers[4].

Safe Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of Triadimenol-d4.

Caption: Workflow for the safe handling of Triadimenol-d4.

References

• 1. datasheets.scbt.com [datasheets.scbt.com]
• 2. gardennurseryproducts.com.au [gardennurseryproducts.com.au]
• 3. genfarm.com.au [genfarm.com.au]
• 4. 4farmers.com.au [4farmers.com.au]
• 5. pctrural.com.au [pctrural.com.au]
• 6. epa.gov [epa.gov]
• 7. First Aid – Pesticide Environmental Stewardship [pesticidestewardship.org]
• 8. First Aid Procedures for Chemical Hazards | NIOSH | CDC [cdc.gov]
• 9. 4farmers.com.au [4farmers.com.au]